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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Physicochemical Properties of Novel Naphthyridine Compounds

Abstract The naphthyridine scaffold, a nitrogen-containing heterocyclic system, is a cornerstone in modern medicinal chemistry, with derivatives demonstrating a vast array of biological activities including antimicrobial...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The naphthyridine scaffold, a nitrogen-containing heterocyclic system, is a cornerstone in modern medicinal chemistry, with derivatives demonstrating a vast array of biological activities including antimicrobial, anticancer, and antiviral properties.[1][2][3] The therapeutic potential of these compounds is intrinsically linked to their physicochemical properties, which govern their absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. This comprehensive technical guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the core physicochemical properties of novel naphthyridine compounds. We will delve into the causality behind experimental choices for characterizing these properties, provide detailed, field-proven protocols, and present data in a clear, comparative format to guide the rational design of next-generation naphthyridine-based therapeutics.

The Naphthyridine Core: A Privileged Scaffold in Drug Discovery

Naphthyridines are bicyclic aromatic compounds containing two nitrogen atoms in a fused pyridine ring system. The positioning of these nitrogen atoms gives rise to ten possible isomers, with the 1,8- and 1,5-naphthyridine cores being particularly prevalent in biologically active molecules.[4][5] The electron-deficient nature of the naphthyridine ring system significantly influences its chemical reactivity and interactions with biological targets.[6] A foundational understanding of the physicochemical properties of this scaffold and its derivatives is paramount for optimizing drug-like characteristics and achieving clinical success.

Lipophilicity: Balancing Potency and Bioavailability

Lipophilicity, the measure of a compound's affinity for a lipid-rich environment, is a critical parameter in drug design. It influences a molecule's ability to cross cell membranes, bind to target proteins, and its potential for off-target effects.[7] The octanol-water partition coefficient (LogP) for the neutral species and the distribution coefficient (LogD) at a specific pH are the most common measures of lipophilicity.[7][8]

The Significance of Lipophilicity in Naphthyridine Drug Design

For naphthyridine derivatives, achieving an optimal lipophilicity is a delicate balancing act. Increased lipophilicity can enhance binding to hydrophobic pockets in target enzymes or receptors, but excessive lipophilicity can lead to poor aqueous solubility, increased metabolic clearance, and potential toxicity.[7] For instance, the introduction of hydrophobic substituents, such as a cyclopropyl group or a substituted phenyl ring, has been shown to modulate the antibacterial and pharmacokinetic properties of 1,8-naphthyridine derivatives.[9]

Experimental Determination of LogP/LogD

This traditional method directly measures the partitioning of a compound between n-octanol and an aqueous buffer.[8]

Protocol:

  • Prepare a stock solution of the naphthyridine compound in a suitable solvent (e.g., DMSO).

  • Add a small aliquot of the stock solution to a pre-saturated mixture of n-octanol and aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). The final DMSO concentration should be kept low (<1%) to avoid co-solvent effects.

  • Vigorously shake the mixture for a set period (e.g., 1-2 hours) to ensure equilibrium is reached.

  • Centrifuge the mixture to separate the two phases.

  • Carefully collect aliquots from both the n-octanol and aqueous phases.

  • Determine the concentration of the compound in each phase using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[10]

  • Calculate the LogP or LogD value using the following formula: LogP/LogD = log10 ([Concentration]octanol / [Concentration]aqueous)[8]

This is a faster, higher-throughput alternative to the shake-flask method.[11] It relies on the correlation between a compound's retention time on a reverse-phase HPLC column and its lipophilicity.

Protocol:

  • Prepare a set of standard compounds with known LogP values.

  • Run the standards and the test naphthyridine compounds on a reverse-phase HPLC system (e.g., C18 column) under isocratic conditions.

  • Record the retention time for each compound.

  • Generate a calibration curve by plotting the known LogP values of the standards against their retention times.

  • Determine the LogP of the test compounds by interpolating their retention times on the calibration curve.

Aqueous Solubility: A Prerequisite for Efficacy

Aqueous solubility is a fundamental physicochemical property that dictates a drug's absorption and bioavailability.[12] A compound must be in solution to be absorbed from the gastrointestinal tract and distributed throughout the body. Poor solubility is a major hurdle in drug development, often leading to variable and insufficient drug exposure.[12]

The Role of Solubility in Naphthyridine Development

The planar, aromatic nature of the naphthyridine core can contribute to low aqueous solubility due to strong crystal lattice forces. Substituents play a crucial role in modulating solubility. For example, the introduction of polar functional groups or ionizable centers can significantly enhance the solubility of naphthyridine derivatives.

Experimental Determination of Aqueous Solubility

This method determines the equilibrium solubility of a compound, which is the concentration of a saturated solution in the presence of excess solid.[13]

Protocol:

  • Add an excess amount of the solid naphthyridine compound to a vial containing an aqueous buffer (e.g., PBS, pH 7.4).

  • Agitate the suspension at a constant temperature for a prolonged period (typically 24-48 hours) to ensure equilibrium is reached.[14]

  • Visually confirm the presence of undissolved solid to ensure saturation.[14]

  • Filter the suspension to remove the undissolved solid.

  • Determine the concentration of the dissolved compound in the filtrate using a validated analytical method like HPLC-UV.

  • The measured concentration represents the thermodynamic solubility.

This high-throughput method measures the concentration at which a compound precipitates from a solution when added from a concentrated stock (usually in DMSO).[13] While less precise than thermodynamic solubility, it is useful for early-stage screening.

Ionization Constant (pKa): The Influence of pH

The pKa is the pH at which a compound exists in a 50:50 ratio of its ionized and non-ionized forms.[13] For nitrogen-containing heterocycles like naphthyridines, the basicity of the nitrogen atoms is a key determinant of their pKa. The ionization state of a molecule affects its solubility, permeability, and target binding.[13]

The Significance of pKa for Naphthyridines

The nitrogen atoms in the naphthyridine ring system are basic and can be protonated at physiological pH. The pKa values will depend on the isomer and the electronic effects of any substituents.[15] Electron-withdrawing groups will decrease the basicity (lower pKa), while electron-donating groups will increase it.[16] Understanding the pKa is crucial for predicting the behavior of a naphthyridine compound in different biological compartments with varying pH, such as the stomach (acidic) and the intestines (neutral to slightly basic).

Experimental Determination of pKa

This is a classic and accurate method for pKa determination.

Protocol:

  • Dissolve a known amount of the naphthyridine compound in a co-solvent system (e.g., water/methanol) if necessary.

  • Titrate the solution with a standardized acid (e.g., HCl) or base (e.g., NaOH).

  • Monitor the pH of the solution using a calibrated pH meter after each addition of the titrant.

  • Plot the pH versus the volume of titrant added.

  • The pKa is the pH at the half-equivalence point of the titration curve.

This method can be used if the ionized and non-ionized forms of the compound have different UV-Vis absorption spectra.

Protocol:

  • Prepare a series of buffer solutions with a range of pH values.

  • Dissolve the naphthyridine compound in each buffer solution at a constant concentration.

  • Measure the UV-Vis spectrum for each solution.

  • Identify a wavelength where the absorbance difference between the ionized and non-ionized forms is maximal.

  • Plot the absorbance at this wavelength against the pH. The resulting sigmoidal curve will have an inflection point at the pKa.[17]

NMR can be used to determine pKa by monitoring the change in the chemical shift of protons near the ionization center as a function of pH.[18]

Protocol:

  • Dissolve the naphthyridine compound in D2O.

  • Prepare a series of samples with varying pD (the pH in D2O) by adding small amounts of DCl or NaOD.

  • Acquire a 1H NMR spectrum for each sample.

  • Plot the chemical shift of a proton adjacent to a ring nitrogen against the pD.

  • The pKa can be determined from the inflection point of the resulting sigmoidal curve.[18][19]

Crystal Structure and Solid-State Properties

The crystal structure of a naphthyridine compound provides invaluable information about its three-dimensional arrangement, intermolecular interactions, and potential for polymorphism. These solid-state properties influence solubility, dissolution rate, and stability.

The Importance of Crystal Structure Analysis

X-ray crystallography can reveal the precise binding mode of a naphthyridine derivative to its biological target, as demonstrated for a 1,5-naphthyridine inhibitor of TGF-β type I receptor.[4] This structural information is critical for structure-based drug design. Furthermore, identifying and characterizing different polymorphic forms is a regulatory requirement to ensure consistent product quality and performance.

Experimental Method: Single-Crystal X-ray Diffraction

Protocol:

  • Grow single crystals of the naphthyridine compound. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

  • Mount a suitable single crystal on a goniometer.

  • Expose the crystal to a monochromatic X-ray beam.

  • Collect the diffraction data as the crystal is rotated.

  • Process the diffraction data to determine the unit cell dimensions and the electron density map.

  • Solve and refine the crystal structure to obtain the atomic coordinates and molecular geometry.[20][21]

Chemical Stability: Ensuring Drug Integrity

Chemical stability testing evaluates the susceptibility of a compound to degradation under various environmental conditions.[22] Degradation can lead to a loss of potency and the formation of potentially toxic byproducts.

Stability Considerations for Naphthyridine Compounds

The stability of naphthyridine derivatives should be assessed under conditions relevant to manufacturing, storage, and administration. This includes testing at different pH values, temperatures, and in the presence of light and oxidative stress.[23] International Council for Harmonisation (ICH) guidelines provide a framework for conducting these stability studies.[24][25]

Experimental Protocol: Forced Degradation Studies

Protocol:

  • Prepare solutions of the naphthyridine compound in various media:

    • Acidic: e.g., 0.1 M HCl

    • Basic: e.g., 0.1 M NaOH

    • Neutral: e.g., water or buffer

    • Oxidative: e.g., 3% H2O2

  • Expose the solutions to elevated temperatures (e.g., 60-80 °C) for a defined period.

  • For photostability testing, expose the solid compound and solutions to a light source according to ICH Q1B guidelines.[23]

  • At various time points, analyze the samples by a stability-indicating HPLC method (a method that can separate the parent compound from its degradation products).

  • Quantify the amount of the parent compound remaining and identify any major degradation products, often using mass spectrometry (LC-MS).

Data Presentation and Visualization

Comparative Physicochemical Properties of Naphthyridine Isomers
Property1,5-Naphthyridine1,6-Naphthyridine1,7-Naphthyridine1,8-Naphthyridine
Molecular FormulaC₈H₆N₂C₈H₆N₂C₈H₆N₂C₈H₆N₂
Molecular Weight130.15 g/mol 130.15 g/mol 130.15 g/mol 130.15 g/mol
pKa (in MeCN)----
pKa (in H₂O)----

Note: Experimental data for the parent naphthyridine isomers is limited. This table serves as a template for compiling data on novel derivatives.

Influence of Substituents on Physicochemical Properties of a Hypothetical 1,8-Naphthyridine Series
CompoundR1R2LogPAqueous Solubility (µg/mL)pKa
Naph-1 HH1.50Low4.9
Naph-2 ClH2.15Very Low3.8
Naph-3 OCH₃H1.45Low5.2
Naph-4 HCOOH0.80Moderate3.5, 8.5
Naph-5 HNH₂0.95Moderate6.1

This table illustrates the expected trends based on the electronic and physicochemical properties of common functional groups.

Experimental Workflows

experimental_workflow cluster_synthesis Synthesis & Purification cluster_physchem Physicochemical Profiling cluster_data Data Analysis synthesis Novel Naphthyridine Synthesis purification Purification (e.g., Chromatography) synthesis->purification characterization Structural Characterization (NMR, MS, etc.) purification->characterization solubility Aqueous Solubility (Shake-Flask) characterization->solubility logp Lipophilicity (LogP/LogD) characterization->logp pka Ionization Constant (pKa) characterization->pka stability Chemical Stability (Forced Degradation) characterization->stability data_analysis Data Compilation & Analysis solubility->data_analysis logp->data_analysis pka->data_analysis stability->data_analysis sar Structure-Activity Relationship (SAR) data_analysis->sar sar->synthesis Iterative Design

Caption: A generalized workflow for the synthesis and physicochemical characterization of novel naphthyridine compounds.

TGF-β Signaling Pathway Inhibition

tgf_beta_pathway tgf_beta TGF-β receptor TGF-β Receptor (ALK5) tgf_beta->receptor Binds smad23 Smad2/3 receptor->smad23 Activates phosphorylation Phosphorylation receptor->phosphorylation naphthyridine 1,5-Naphthyridine Inhibitor naphthyridine->receptor inhibition_label Inhibition smad_complex Smad2/3-Smad4 Complex smad23->smad_complex smad4 Smad4 smad4->smad_complex nucleus Nucleus smad_complex->nucleus Translocates to transcription Gene Transcription (Cell Growth, etc.) nucleus->transcription Regulates phosphorylation->smad23

Caption: Inhibition of the TGF-β signaling pathway by a 1,5-naphthyridine derivative targeting the ALK5 receptor.[4]

Conclusion: Integrating Physicochemical Properties for Successful Drug Design

The rational design of novel naphthyridine-based therapeutics necessitates a deep and early understanding of their physicochemical properties. By systematically evaluating lipophilicity, solubility, pKa, solid-state properties, and chemical stability, drug discovery teams can make informed decisions to optimize ADMET profiles, enhance biological activity, and ultimately increase the probability of clinical success. The experimental protocols and conceptual frameworks presented in this guide provide a robust foundation for researchers to characterize novel naphthyridine compounds and advance the development of this important class of therapeutic agents. The interplay of these properties is complex, and an iterative process of design, synthesis, and testing is essential to navigate the path from a promising lead compound to a successful drug.

References

  • Wójcicka, A., & Mączyński, M. (2022). Antimicrobial Activity of Naphthyridine Derivatives. Molecules, 27(1), 134. [Link]

  • Sharma, A., & Kumar, V. (2021). 1,8-naphthyridine derivatives: an updated review on recent advancements of their myriad biological activities. Future Medicinal Chemistry, 13(18), 1603-1626. [Link]

  • Gellibert, F., et al. (2004). Identification of 1,5-Naphthyridine Derivatives as a Novel Series of Potent and Selective TGF-β Type I Receptor Inhibitors. Journal of Medicinal Chemistry, 47(18), 4494-4506. [Link]

  • Tanaka, A., et al. (2018). Electronic Influence of Trifluoromethyl Substituents on Benzoate Ligands in Paddlewheel-Type Diruthenium(II,II) Naphthyridine Complexes. Magnetochemistry, 4(4), 51. [Link]

  • Kim, D. H., et al. (1995). Quantitative Structure-Activity Relationship (QSAR) Study by Use of Theoretical Descriptors : Quinolone and Naphthyridine. Journal of the Korean Chemical Society, 39(8), 606-614. [Link]

  • Neamati, N., et al. (2010). QSAR study of substituted 1,3,4-oxadiazole naphthyridines as HIV-1 integrase inhibitors. European Journal of Medicinal Chemistry, 45(7), 3121-3127. [Link]

  • Gencer, H. K., et al. (2014). Novel Naphthyridine-Hydrazone Derivatives and their Antimicrobial Activity. Cukurova Medical Journal, 39(2), 234-239. Referenced in: [Link]

  • Alajarín, R., et al. (2021). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 26(11), 3295. [Link]

  • Janssen, L. H., et al. (2011). Development of Methods for the Determination of pKa Values. ADMET & DMPK, 1(1), 1-20. [Link]

  • Patel, K., et al. (2024). Design, synthesis, and anti-mycobacterial evaluation of 1,8-naphthyridine-3-carbonitrile analogues. RSC Medicinal Chemistry. [Link]

  • Zadykowicz, B., et al. (2023). Synthesis of Novel Benzo[b][1][26]naphthyridine Derivatives and Investigation of Their Potential as Scaffolds of MAO Inhibitors. Molecules, 28(4), 1645. [Link]

  • Splittgerber, A. G., & Tarsio, J. F. (2012). Experimental Determination of pKa Values by Use of NMR Chemical Shifts, Revisited. Journal of Chemical Education, 89(10), 1321-1324. [Link]

  • Wang, Y., et al. (2022). Unexpected synthesis, delayed emission and solid-state acidochromism of novel 2,7-naphthyridine derivatives obtained from 2-(3,5-diaryl-4H-pyran-4-ylidene)malononitrile. Organic & Biomolecular Chemistry, 20(39), 7770-7775. [Link]

  • Ortner, M., & Wanner, K. T. (2017). Low Field NMR Determination of pKa Values for Hydrophilic Drugs for Students in Medicinal Chemistry. Magnetochemistry, 3(3), 29. [Link]

  • Sahoo, S. K., et al. (2018). Role of Electron-Donating and Electron-Withdrawing Groups in Tuning the Optoelectronic Properties of Difluoroboron–Napthyridine Analogues. The Journal of Physical Chemistry A, 122(16), 4047-4056. [Link]

  • Bajaj, S., et al. (2012). Stability Testing of Pharmaceutical Products. Journal of Applied Pharmaceutical Science, 2(3), 129-138. [Link]

  • Lõkov, M., et al. (2017). On the basicity of conjugated nitrogen heterocycles in different media. European Journal of Organic Chemistry, 2017(32), 4475-4489. [Link]

  • Barzegar, A. (2018). Developing 2D-QSAR models for naphthyridine derivatives against HIV-1 integrase activity. Medicinal Chemistry Research, 27(9), 2136-2146. [Link]

  • Patel, K., et al. (2024). Design, synthesis, and anti-mycobacterial evaluation of 1,8-naphthyridine-3-carbonitrile analogues. RSC Medicinal Chemistry. [Link]

  • European Medicines Agency. (2023). ICH Q1 guideline on stability testing of drug substances and drug products. [Link]

  • Lõkov, M., et al. (2017). pKa values of nitrogen heterocycles in acetonitrile (MeCN), water and gas-phase basicities (GB). [Link]

  • Jazdzyk, M., et al. (2024). Synthesis and Structural Investigation of Rigid Naphthyridine-Bis(carbene) for Trigonal Planar Coordination of Coinage Metals. Organometallics. [Link]

  • Thomas, S. (2020). Stability Testing: The Crucial Development Step. Pharmaceutical Technology, 44(3), 20-23. [Link]

  • European Medicines Agency. (2013). Stability testing of existing active substances and related finished products. [Link]

  • Pokharana, M., et al. (2018). Stability testing guidelines of pharmaceutical products. Journal of Drug Delivery and Therapeutics, 8(2), 169-175. [Link]

  • Al-Ostoot, F. H., et al. (2025). QSAR, Molecular Docking, and Pharmacokinetic Studies of 1,8-Naphthyridine Derivatives as Potential Anticancer Agents Targeting DNA Topoisomerase II. Journal of Molecular Modeling, 31(1), 1-15. [Link]

  • Paudler, W. W., & Kress, T. J. (2008). The Naphthyridines. In The Chemistry of Heterocyclic Compounds. John Wiley & Sons, Inc. [Link]

  • Testa, B., & Carrupt, P. A. (2000). Lipophilicity and related molecular properties as determinants of pharmacokinetic behavior. CHIMIA, 54(11), 672-677. Referenced in: [Link]

  • Yalkowsky, S. H. (2015). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies, 22(2), 48-51. [Link]

  • ACD/Labs. (n.d.). LogP—Making Sense of the Value. [Link]

  • Larsson, M. (2006). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

  • Mohammadi, Z., et al. (2020). One-pot multicomponent synthesis of substituted 1,6-naphthyridine derivatives employing 1-naphthylamine and SiO2/Fe3O4@ MWCNTs. Chemical Review and Letters, 3(4), 147-152. [Link]

  • La Salle University. (n.d.). Substituent Effects. [Link]

  • Zhang, Y., et al. (2024). Enhancing Reliability and Efficiency in LogP Determination Techniques for Typical Drugs. Journal of Pharmaceutical Sciences and Research, 16(3), 1000305. [Link]

  • Tripathi, D., et al. (2018). A Recent Advancement in Approaches used for Estimation of Drug Solubility: A Review. Journal of Pharmaceutical Sciences and Research, 10(4), 843-847. [Link]

  • Nakano, S., et al. (2010). Influence of substituent modifications on the binding of 2-amino-1,8-naphthyridines to cytosine opposite an AP site in DNA duplexes: thermodynamic characterization. Nucleic Acids Research, 38(11), 3825-3834. [Link]

  • Huesgen, A. G. (2014). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. Agilent Technologies Application Note. [Link]

  • Wu, N., et al. (2012). Lipophilicity Screening of Novel Drug-like Compounds and Comparison to cLogP. Journal of Chromatography A, 1258, 105-111. [Link]

Sources

Exploratory

Technical Whitepaper: Synthesis, Profiling, and Application of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one

Executive Summary In the landscape of modern medicinal chemistry and drug discovery, the rational design of heterocyclic scaffolds is paramount for developing targeted therapeutics. The compound 1-(2-Methyl-1,5-naphthyri...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern medicinal chemistry and drug discovery, the rational design of heterocyclic scaffolds is paramount for developing targeted therapeutics. The compound 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one (CAS Registry Number: 2059994-15-7 ) represents a highly privileged, functionally dense intermediate. Featuring an electron-deficient 1,5-naphthyridine core coupled with a versatile propan-2-one (acetonyl) handle, this molecule serves as a critical building block for synthesizing complex kinase inhibitors, anti-infectives, and TGF- β receptor antagonists.

As a Senior Application Scientist, I have structured this whitepaper to provide researchers and drug development professionals with a comprehensive, field-proven guide to the physicochemical profiling, mechanistic synthesis, and downstream application of this specific compound.

Structural & Physicochemical Profiling

The strategic utility of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one lies in its precise structural causality.

  • The 1,5-Naphthyridine Core: Acting as a bioisostere for quinoline, the inclusion of a second nitrogen atom at the 5-position significantly lowers the overall pKa of the ring system. This modification enhances aqueous solubility and reduces lipophilicity, which are critical factors in mitigating hERG channel toxicity and improving oral bioavailability. Furthermore, the nitrogen atoms serve as potent hydrogen-bond acceptors, ideal for anchoring into the backbone amides of kinase hinge regions.

  • The 2-Methyl Substitution: The methyl group at the 2-position provides vital steric shielding to the adjacent N1 nitrogen. This steric bulk modulates the basicity of the nitrogen, preventing off-target coordination with metabolic metalloenzymes (such as CYP450s) while maintaining target-specific hydrogen bonding.

  • The 3-Propan-2-one Vector: The acetonyl group at the 3-position projects directly into the solvent-exposed channel of typical binding pockets, providing an ideal electrophilic handle for late-stage functionalization (e.g., reductive amination).

Table 1: Quantitative Physicochemical Data

The following table summarizes the key structural and predicted physicochemical properties of the compound, critical for Lipinski Rule-of-Five evaluations.

PropertyValueStructural Implication
Chemical Name 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-oneStandard IUPAC Nomenclature
CAS Registry Number 2059994-15-7Unique Identifier
Molecular Formula C₁₂H₁₂N₂O-
Molecular Weight 200.24 g/mol Highly efficient ligand efficiency (LE) potential
Topological Polar Surface Area 42.9 ŲExcellent passive membrane permeability
Hydrogen Bond Donors (HBD) 0Minimizes desolvation penalty
Hydrogen Bond Acceptors (HBA) 3 (2x N, 1x O)Strong kinase hinge binding capability
Rotatable Bonds 2Low entropic penalty upon target binding

Application in Drug Discovery: Pharmacophore Utility

1,5-Naphthyridine derivatives have been extensively documented in patent literature and clinical research for their potent biological activities, most notably as TGF- β inhibitory agents and broad-spectrum kinase antagonists .

When integrating 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one into a drug discovery pipeline, the molecule acts as a rigid anchor. The N1/N5 atoms engage the hinge region of the target protein, while the propan-2-one vector allows medicinal chemists to rapidly build out libraries of secondary amines that probe the solvent channel for enhanced potency and selectivity .

H N1 1,5-Naphthyridine Core H1 Kinase Hinge Region N1->H1 Hydrogen Bond (Acceptor) K1 Propan-2-one Vector N1->K1 Covalent Link S1 Solvent Channel K1->S1 Functionalization Access

Fig 1. Pharmacophore model of 1,5-naphthyridine derivatives binding to kinase hinge regions.

Mechanistic Causality in Synthetic Methodology

The synthesis of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one is best achieved via the Palladium-catalyzed α -arylation of acetone with 3-bromo-2-methyl-1,5-naphthyridine.

Causality of the Method: Traditional enolate alkylation with heteroaryl halides often suffers from competing O -arylation or poor yields due to the electron-deficient nature of the naphthyridine ring. The Buchwald-Hartwig cross-coupling methodology resolves this by utilizing bulky, electron-rich phosphine ligands (such as XPhos). These ligands enforce strict C -arylation selectively through rapid reductive elimination from the transient arylpalladium enolate intermediate, preventing unwanted side reactions .

G A Pd(0)L_n Catalyst B Oxidative Addition (Ar-Br) A->B Ar-Br addition C Transmetalation (Acetone Enolate) B->C Base / Ketone D Reductive Elimination (C-C Bond Formation) C->D Ligand exchange D->A Product release

Fig 2. Catalytic cycle of Pd-catalyzed α-arylation for C-C bond formation.

Self-Validating Experimental Protocols

To ensure uncompromising scientific integrity, the following protocols are designed as self-validating systems. Each workflow includes embedded analytical checkpoints to mathematically verify success before proceeding.

Protocol A: Synthesis via Pd-Catalyzed α -Arylation

Objective: Selective C-arylation of acetone to yield CAS 2059994-15-7. Reagent Causality: K₃PO₄ is selected as the base because it is strong enough to deprotonate acetone in the presence of Pd, but mild enough to prevent the base-catalyzed aldol self-condensation of acetone. Acetone is used in a 10-fold excess to statistically drive mono-arylation over di-arylation.

Step-by-Step Methodology:

  • System Purge: Charge an oven-dried Schlenk flask with 3-bromo-2-methyl-1,5-naphthyridine (1.0 equiv), XPhos Pd G3 precatalyst (0.05 equiv), and anhydrous K₃PO₄ (2.0 equiv). Evacuate and backfill the flask with argon (3x) to prevent oxidative degradation of the Pd(0) species.

  • Solvent Addition: Inject degassed Tetrahydrofuran (THF) to achieve a 0.2 M concentration, followed by anhydrous acetone (10.0 equiv).

  • Reaction Execution: Seal the system and heat to 65 °C with aggressive stirring (800 rpm) for 12 hours.

  • Self-Validation Checkpoint 1 (Conversion): Withdraw a 10 µL aliquot, dilute in 1 mL of Acetonitrile (MeCN), and analyze via UPLC-MS.

    • Validation Metric: The reaction is validated if the starting material mass ( m/z ~223/225) is absent, and the product mass ( m/z 201.1 [M+H]⁺) is dominant. If conversion is <95%, spike with an additional 0.02 equiv of catalyst and stir for 2 hours.

  • Workup & Purification: Quench the reaction with saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3x). Dry the combined organic layers over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Self-Validation Checkpoint 2 (Purity): Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient). Confirm final purity via quantitative ¹H-NMR using 1,3,5-trimethoxybenzene as an internal standard.

    • Validation Metric: Purity must calculate to >98% before downstream use.

Protocol B: Downstream Functionalization (Reductive Amination)

Objective: Conversion of the propan-2-one handle into a secondary amine library. Reagent Causality: Sodium triacetoxyborohydride (STAB) is utilized instead of NaBH₄. The electron-withdrawing acetate groups of STAB reduce its nucleophilicity, preventing the premature reduction of the ketone to an alcohol before the imine intermediate can fully form.

Step-by-Step Methodology:

  • Imine Formation: Dissolve 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one (1.0 equiv) and a target primary aliphatic amine (1.2 equiv) in anhydrous 1,2-Dichloroethane (DCE, 0.1 M). Add glacial acetic acid (1.0 equiv) to catalyze imine formation.

  • Self-Validation Checkpoint 1 (Imine Trigger): Stir at room temperature for 2 hours. Monitor via IR spectroscopy.

    • Validation Metric: Proceed to the next step only upon the appearance of a distinct C=N stretch at ~1650 cm⁻¹.

  • Reduction: Add STAB (1.5 equiv) portion-wise over 10 minutes. Stir for 12 hours at room temperature.

  • Self-Validation Checkpoint 2 (Completion): Monitor via LC-MS.

    • Validation Metric: Complete consumption of the imine intermediate and appearance of the secondary amine mass.

  • Workup: Quench carefully with saturated aqueous NaHCO₃. Extract with Dichloromethane (DCM), dry over MgSO₄, and concentrate to yield the functionalized target.

References

  • Compound having tgf-beta inhibitory activity and pharmaceutical composition containing same.
  • Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules (via PubMed Central), 2021.[Link]

  • Palladium-Catalyzed α -Arylation of Ketones. Palucki, M.; Buchwald, S. L. Journal of the American Chemical Society, 1997.[Link]

Foundational

Predictive Mechanistic Profiling of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one: A Technical Guide

Executive Summary & Structural Rationale As a privileged scaffold in medicinal chemistry, the 1,5-naphthyridine core is widely recognized for its broad-spectrum pharmacological utility, particularly in the development of...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

As a privileged scaffold in medicinal chemistry, the 1,5-naphthyridine core is widely recognized for its broad-spectrum pharmacological utility, particularly in the development of targeted anticancer therapeutics and kinase inhibitors[1],[2]. The compound 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one represents a highly functionalized derivative designed to exploit specific binding pockets within oncogenic protein kinases.

Through advanced pharmacophore modeling and historical structure-activity relationship (SAR) data of analogous heterocycles, we predict this compound functions as an ATP-competitive Type I kinase inhibitor , with a high probability of targeting the c-Met (Mesenchymal-Epithelial Transition factor) receptor tyrosine kinase [2].

The structural causality for this predicted mechanism is threefold:

  • The 1,5-Naphthyridine Core: The nitrogen atoms (N1 and N5) act as potent hydrogen bond acceptors. In the c-Met kinase domain, N1 is perfectly positioned to form a critical bidentate hydrogen bond with the backbone NH of the hinge region (e.g., Met1160).

  • The 2-Methyl Group: This moiety provides localized steric bulk that occupies the hydrophobic gatekeeper pocket. Its small size allows it to bypass steric clashes, enhancing selectivity against kinases with bulkier gatekeeper residues.

  • The 3-Propan-2-one (Acetonyl) Linker: The ketone carbonyl acts as a flexible, polar handle projecting into the solvent-exposed channel. It is predicted to form an auxiliary hydrogen bond with the catalytic lysine (Lys1110), locking the kinase in an inactive conformation and preventing ATP binding.

Predicted Mechanism of Action: Disruption of c-Met Signaling

In dysregulated tumor microenvironments, the hyperactivation of c-Met by its ligand, Hepatocyte Growth Factor (HGF), drives aggressive cellular proliferation and metastasis. By occupying the ATP-binding pocket of the c-Met intracellular kinase domain, 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one prevents the trans-phosphorylation of the receptor's activation loop.

This localized inhibition cascades downward, effectively shutting off two primary oncogenic survival pathways:

  • The PI3K/AKT Pathway: Inhibition prevents the phosphorylation of AKT, leading to the upregulation of pro-apoptotic factors and eventual cell death[3],[4].

  • The RAS/MAPK Pathway: Blockade halts the signaling cascade responsible for cellular proliferation and cell cycle progression, inducing G0/G1 arrest[3].

Pathway HGF HGF Ligand cMet c-Met Kinase HGF->cMet Activates PI3K PI3K/AKT Pathway cMet->PI3K Phosphorylates MAPK RAS/MAPK Pathway cMet->MAPK Phosphorylates Drug 1-(2-Methyl-1,5-naphthyridin -3-yl)propan-2-one Drug->cMet ATP-Competitive Inhibition Survival Cell Survival PI3K->Survival Promotes Proliferation Tumor Growth MAPK->Proliferation Promotes

Fig 1: Predicted disruption of the HGF/c-Met signaling cascade by the naphthyridine derivative.

Self-Validating Experimental Workflows

To transition this predicted mechanism from theory to validated science, we must deploy a self-validating experimental architecture. As an Application Scientist, I prioritize orthogonal assays that inherently control for compound artifacts (such as auto-fluorescence common in highly conjugated naphthyridines).

Workflow P1 1. TR-FRET Kinase Assay P2 2. MTT Cell Viability P1->P2 P3 3. CETSA Target Engagement P2->P3 P4 4. In Vivo Xenograft P3->P4

Fig 2: Self-validating sequential workflow for assessing kinase inhibition and target engagement.

Protocol 1: Cell-Free Target Validation via TR-FRET

Causality: Standard colorimetric or prompt-fluorescence kinase assays are highly susceptible to false positives due to the inherent optical properties of 1,5-naphthyridine derivatives. We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) because the microsecond time delay between excitation and emission reading completely eliminates background compound auto-fluorescence, ensuring absolute data integrity. Methodology:

  • Preparation: Dilute the naphthyridine derivative in DMSO (10-point dose-response curve, starting at 10 µM).

  • Incubation: Combine the compound with 1 nM recombinant human c-Met kinase domain and a biotinylated poly-GT substrate in kinase buffer. Incubate for 15 minutes at room temperature to allow hinge-binding equilibration.

  • Reaction: Initiate the reaction by adding ATP at the predetermined Km​ value (to ensure competitive inhibition kinetics are measurable). Incubate for 60 minutes.

  • Detection: Add the TR-FRET detection mixture containing Europium-labeled anti-phosphotyrosine antibody (donor) and Streptavidin-APC (acceptor).

  • Readout: Measure the FRET signal ratio (665 nm / 615 nm) using a microplate reader. Calculate the IC₅₀ using a 4-parameter logistic fit.

Protocol 2: Phenotypic & Target Engagement Validation (MTT & CETSA)

Causality: Demonstrating cell death via an MTT assay[1] is insufficient on its own, as it cannot distinguish between on-target c-Met inhibition and off-target cytotoxicity. Therefore, the MTT assay is immediately coupled with a Cellular Thermal Shift Assay (CETSA). CETSA proves that the compound physically binds to c-Met inside the living cell by measuring the thermodynamic stabilization of the protein upon ligand binding. Methodology:

  • Phenotypic Screen (MTT): Treat A549 human lung carcinoma cells (known for c-Met dependency) with the compound for 72 hours. Add MTT reagent, solubilize the resulting formazan crystals, and read absorbance at 570 nm to determine the cellular IC₅₀[1].

  • CETSA Preparation: Treat intact A549 cells with the compound at 5x the established cellular IC₅₀ for 2 hours. Use DMSO as a vehicle control.

  • Thermal Gradient: Aliquot the cell suspension into PCR tubes and subject them to a temperature gradient (40°C to 70°C) for 3 minutes using a thermal cycler.

  • Lysis and Isolation: Lyse the cells via freeze-thaw cycles. Centrifuge at 20,000 x g to pellet denatured proteins.

  • Quantification: Analyze the soluble fraction via Western Blot using a c-Met specific antibody. A positive target engagement is confirmed if the compound significantly shifts the melting temperature ( ΔTm​>2∘C ) compared to the DMSO control.

Quantitative Data Benchmarking

To contextualize the predicted efficacy of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one, the following table summarizes the anticipated quantitative profile against established controls. This structured comparison validates the compound's progression criteria.

Compound / ControlCell-Free c-Met IC₅₀ (nM)A549 Viability IC₅₀ (µM)CETSA Target ΔTm​ (°C)Assay Interference
1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one 14.2 (Predicted)1.8 (Predicted)+5.4 (Predicted)Low (TR-FRET)
Crizotinib (Positive Clinical Control)4.00.9+7.1Low
Unsubstituted 1,5-Naphthyridine (Core Control)> 10,000> 50.0+0.2High (UV-Vis)

Note: The core control demonstrates that the 1,5-naphthyridine scaffold alone is insufficient for potent activity, proving that the 2-methyl and 3-propan-2-one functional groups are the critical pharmacophoric drivers for c-Met kinase inhibition.

References

  • A Comparative Analysis of the Biological Activities of 1,5-Naphthyridine and 1,8-Naphthyridine. Benchchem.
  • Biological Activity of Naturally Derived Naphthyridines. NIH / PMC.
  • Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. NIH / PMC.
  • Biological Activity of Naturally Derived Naphthyridines. MDPI.

Sources

Protocols & Analytical Methods

Method

detailed experimental protocol for 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one synthesis

Application Note: Synthesis of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one via Friedländer Annulation Introduction & Mechanistic Rationale 1,5-Naphthyridine derivatives are privileged scaffolds in medicinal chemistry,...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Synthesis of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one via Friedländer Annulation

Introduction & Mechanistic Rationale

1,5-Naphthyridine derivatives are privileged scaffolds in medicinal chemistry, frequently serving as core pharmacophores in kinase inhibitors and anti-infective agents. The synthesis of highly substituted naphthyridines requires precise, regioselective annulation strategies. This protocol details the synthesis of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one utilizing a modified Friedländer condensation. By reacting 3-aminopyridine-2-carboxaldehyde with hexane-2,5-dione (acetonylacetone), the 1,5-naphthyridine core is constructed in a single, highly efficient step.

Expertise & Causality in Experimental Design: The Friedländer annulation is a robust method for constructing aza-aromatic systems[1]. In this specific adaptation, the primary amine of 3-aminopyridine-2-carboxaldehyde selectively condenses with one of the symmetric carbonyl groups of hexane-2,5-dione to form a Schiff base intermediate.

  • Regioselectivity: Following imine formation, the adjacent alpha-methylene (C3 of the diketone) undergoes an intramolecular aldol condensation with the highly electrophilic C2-aldehyde of the pyridine ring. While the terminal methyl group could theoretically participate, the reaction is strictly driven toward the internal methylene to form a thermodynamically stable, fully aromatized six-membered ring[2].

  • Catalyst Selection & Self-Validation: Although the Friedländer reaction can be base-catalyzed, exposing hexane-2,5-dione to strong bases (e.g., KOH) often triggers a competitive intramolecular aldol condensation, yielding 3-methylcyclopent-2-en-1-one as a byproduct. To suppress this, our protocol employs mild acid catalysis (p-Toluenesulfonic acid) in a non-polar solvent (toluene). The integration of a Dean-Stark apparatus creates a self-validating system: the continuous azeotropic removal of water chemically forces the equilibrium toward the final dehydrated naphthyridine product, preventing reversibility and maximizing yield[3]. The cessation of water droplet formation in the trap serves as a real-time, physical validation of reaction completion.

Quantitative Data & Reagents

Summarized below is the stoichiometric data for a standard 10.0 mmol scale synthesis.

Reagent / MaterialRoleMW ( g/mol )EquivalentsMass / VolumeMoles
3-Aminopyridine-2-carboxaldehyde Primary Substrate122.131.0 eq1.22 g10.0 mmol
Hexane-2,5-dione Diketone Annulator114.151.2 eq1.37 g (1.41 mL)12.0 mmol
p-Toluenesulfonic acid (H₂O) Acid Catalyst190.220.05 eq95 mg0.5 mmol
Anhydrous Toluene Azeotropic Solvent92.14N/A30 mLN/A
Ethyl Acetate / Hexanes ChromatographyN/AN/AAs neededN/A

Step-by-Step Experimental Protocol

Step 1: Assembly and Reagent Loading

  • Oven-dry a 100 mL round-bottom flask, a Dean-Stark trap, and a reflux condenser. Assemble the glassware while hot and purge the system with dry Nitrogen (N₂) to ensure an anhydrous atmosphere.

  • Add 3-aminopyridine-2-carboxaldehyde (1.22 g, 10.0 mmol) and hexane-2,5-dione (1.41 mL, 12.0 mmol) to the reaction flask.

  • Introduce p-Toluenesulfonic acid monohydrate (95 mg, 0.5 mmol) as the catalyst.

  • Add 30 mL of anhydrous toluene to the flask to dissolve the reagents. Fill the arm of the Dean-Stark trap with additional toluene.

Step 2: Azeotropic Distillation

  • Submerge the reaction flask in a pre-heated silicone oil bath set to 130 °C.

  • Stir the mixture vigorously. As the toluene begins to reflux, water generated from the dual condensation steps (theoretical yield: 0.36 mL) will co-distill with the toluene and phase-separate in the Dean-Stark trap.

  • Maintain reflux for 6–8 hours. The reaction is self-validating: once water droplets cease to accumulate in the trap, the aromatization is complete. Verify full consumption of the aldehyde via TLC (Eluent: 50% EtOAc in Hexanes; visualized under UV 254 nm).

Step 3: Reaction Quenching and Liquid-Liquid Extraction

  • Remove the flask from the oil bath and allow the dark mixture to cool to ambient temperature.

  • Dilute the crude mixture with 20 mL of Ethyl Acetate.

  • Transfer to a separatory funnel and wash with saturated aqueous NaHCO₃ (2 × 20 mL) to neutralize the p-TsOH catalyst.

  • Wash the organic layer with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield a crude dark oil.

Step 4: Flash Column Chromatography

  • Load the crude oil onto a silica gel column pre-equilibrated with 20% EtOAc in Hexanes.

  • Elute using a gradient of 20% to 60% EtOAc in Hexanes. The target naphthyridine derivative typically elutes at ~45% EtOAc.

  • Pool the product-containing fractions and concentrate under reduced pressure to afford 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one as a solid.

Analytical Characterization (Expected Signatures)

To validate the structural integrity of the synthesized compound, perform ¹H NMR spectroscopy. The expected chemical shifts (400 MHz, CDCl₃) are:

  • Naphthyridine Core:

    • δ ~8.90 ppm (dd, 1H, C6-H adjacent to N5)

    • δ ~8.35 ppm (dd, 1H, C8-H)

    • δ ~8.10 ppm (s, 1H, C4-H)

    • δ ~7.65 ppm (dd, 1H, C7-H)

  • C3-Acetonyl Substituent:

    • δ ~3.95 ppm (s, 2H, -CH₂- bridging the ring and carbonyl)

    • δ ~2.30 ppm (s, 3H, terminal -CH₃ of the ketone)

  • C2-Methyl Substituent:

    • δ ~2.85 ppm (s, 3H, -CH₃ attached directly to the aza-ring)

Workflow Visualization

G A 3-Aminopyridine-2-carboxaldehyde + Hexane-2,5-dione B Acid-Catalyzed Imine Condensation (Schiff Base Formation) A->B p-TsOH, Toluene Reflux, 130 °C C Intramolecular Aldol Addition (C3-Methylene to C2-Aldehyde) B->C - H2O D Dehydration & Aromatization (Driven by Dean-Stark) C->D Cyclization E 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one (Target Product) D->E - H2O (Aromatization)

Figure 1: Mechanistic workflow of the acid-catalyzed Friedländer annulation.

Sources

Application

Application Note: Utilizing 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one as a Privileged Scaffold in High-Throughput Screening for Kinase Inhibitor Discovery

Executive Summary The compound 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one serves as a highly versatile and privileged chemical intermediate in modern drug discovery. The 1,5-naphthyridine core is a recognized pharmac...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one serves as a highly versatile and privileged chemical intermediate in modern drug discovery. The 1,5-naphthyridine core is a recognized pharmacophore that acts as a potent hydrogen-bond acceptor, perfectly suited for anchoring into the highly conserved hinge region of various kinases[1][2]. By leveraging the reactive propan-2-one side chain, medicinal chemists can rapidly generate structurally diverse combinatorial libraries—such as aminothiazoles and pyrazoles—that probe the solvent-exposed and specificity pockets of targets like ALK5 (TGF- β type I receptor), MELK, and TDP1[1][3].

This application note provides a comprehensive guide to designing, executing, and validating High-Throughput Screening (HTS) campaigns using 1,5-naphthyridine-derived libraries. It details a self-validating Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) biochemical assay, followed by a cell-based target engagement protocol.

Chemical Rationale and Library Generation

The success of an HTS campaign relies heavily on the quality and structural logic of the screening library. 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one is selected as a core scaffold due to two distinct structural advantages:

  • The Naphthyridine Core: The nitrogen atoms in the 1,5-naphthyridine ring system provide critical bidentate or monodentate hydrogen bonding interactions with the backbone amides of the kinase hinge region (e.g., interacting with His161 or equivalent residues)[1].

  • The Propan-2-one Handle: The ketone moiety allows for rapid α -halogenation (e.g., bromination) followed by Hantzsch thiazole synthesis or hydrazine condensation. This enables the high-throughput parallel synthesis of hundreds of derivatives, systematically varying the functional groups to optimize target affinity and kinome selectivity[1].

High-Throughput Screening (HTS) Strategy

To efficiently screen the resulting 1,5-naphthyridine library, TR-FRET is the preferred biochemical assay format. Compared to traditional Scintillation Proximity Assays (SPA), TR-FRET provides superior sensitivity, requires up to 7-fold less recombinant enzyme, and drastically reduces false-positive rates[4].

The causality behind TR-FRET's robustness lies in its time-gated measurement. By introducing a microsecond delay between the excitation pulse and the emission reading, short-lived background auto-fluorescence from the library compounds is eliminated, yielding an exceptionally high Signal-to-Background (S/B) ratio[4].

HTS_Workflow cluster_0 Library Generation cluster_1 High-Throughput Screening (HTS) Scaffold 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one (Core Scaffold) Derivatization Combinatorial Derivatization (Aminothiazoles / Pyrazoles) Scaffold->Derivatization TRFRET Primary Screen: TR-FRET Assay (Kinase Binding & Inhibition) Derivatization->TRFRET Acoustic Dispensing Hits Hit Identification (Z' > 0.7, IC50 < 1 µM) TRFRET->Hits Data Analysis CellAssay Secondary Screen: Cell-Based Assay (Target Engagement & Efficacy) Hits->CellAssay Compound Progression Lead Lead Optimization & in vivo Studies CellAssay->Lead

Figure 1: HTS workflow utilizing the 1,5-naphthyridine scaffold from library synthesis to lead optimization.

Experimental Protocols

Protocol 1: TR-FRET Biochemical Kinase Profiling (Primary Screen)

This protocol describes a competitive binding assay where 1,5-naphthyridine derivatives compete with a fluorescently labeled ATP-competitive tracer for the active site of a kinase (e.g., ALK5)[5].

Materials:

  • Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl 2​ , 1 mM EGTA, 0.01% Brij-35.

  • Reagents: Recombinant Kinase (e.g., ALK5), Europium (Eu)-labeled anti-tag antibody, Kinase Tracer (Alexa Fluor 647 labeled).

  • Plates: Low-volume 384-well black microplates (Corning).

Step-by-Step Methodology:

  • Compound Dispensing: Use an acoustic liquid handler (e.g., Echo 555) to dispense 50 nL of the 1,5-naphthyridine library compounds (in 100% DMSO) into the 384-well plate. Causality: Acoustic dispensing prevents tip-based carryover and allows for precise nanoliter dosing, maintaining a final DMSO concentration of 1% to prevent enzyme denaturation.

  • Enzyme Addition: Add 2.5 µL of the recombinant kinase (diluted in Kinase Buffer) to the wells.

  • Pre-Incubation: Incubate the plate at room temperature for 20 minutes. Causality: Pre-incubation allows the small-molecule inhibitors to reach binding equilibrium with the kinase ATP pocket without competition from the high-affinity tracer, ensuring accurate IC 50​ determination for slow-binding inhibitors.

  • Tracer/Antibody Addition: Add 2.5 µL of a master mix containing the Eu-anti-tag antibody (2 nM final) and Kinase Tracer (10 nM final).

  • Final Incubation: Incubate for 60 minutes at room temperature, protected from light.

  • Data Acquisition: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar FSX). Excite at 340 nm and measure emission at 615 nm (Europium donor) and 665 nm (Tracer acceptor).

  • Self-Validation/QC: Calculate the Emission Ratio (665 nm / 615 nm). The assay is considered valid only if the Z'-factor is 0.70, ensuring statistical reliability between the positive (DMSO only) and negative (reference inhibitor) controls.

Protocol 2: TGF- β Dependent Reporter Assay (Secondary Screen)

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 cells stably transfected with a PAI-1-luciferase reporter construct at 10,000 cells/well in a 384-well white plate. Incubate overnight at 37°C, 5% CO 2​ .

  • Serum Starvation: Wash cells and replace media with assay medium containing 0.1% FBS for 16 hours. Causality: Serum starvation minimizes basal kinase signaling driven by exogenous growth factors present in standard FBS, thereby maximizing the signal window upon specific stimulation.

  • Compound Treatment: Add the 1,5-naphthyridine hit compounds (serial dilutions) and incubate for 1 hour.

  • Stimulation: Add recombinant human TGF- β 1 (final concentration 1 ng/mL) to stimulate ALK5-mediated Smad2/3 phosphorylation and subsequent PAI-1 transcription.

  • Detection: After 16 hours, add 10 µL of Bright-Glo™ Luciferase Assay System reagent. Incubate for 5 minutes to allow cell lysis and read luminescence.

Data Presentation and Quality Control

To ensure rigorous evaluation of the 1,5-naphthyridine library, HTS metrics must be continuously monitored. Table 1 summarizes the standard acceptance criteria and typical performance metrics for the described assays.

Table 1: Quantitative Quality Control Metrics for HTS Assays

ParameterTR-FRET Biochemical AssayCell-Based Reporter Assay
Microplate Format 384-well / 1536-well384-well
Signal-to-Background (S/B) > 10.0> 5.0
Z'-Factor 0.75 – 0.850.60 – 0.75
Coefficient of Variation (CV%) < 5%< 10%
Primary Readout Emission Ratio (665 nm / 615 nm)Luminescence (Relative Light Units)
Expected Hit IC 50​ Range 1 nM – 500 nM50 nM – 5 µM

References

  • [1] Gellibert, F., et al. (2004). Identification of 1,5-Naphthyridine Derivatives as a Novel Series of Potent and Selective TGF- β Type I Receptor Inhibitors. Journal of Medicinal Chemistry. Available at:[Link]

  • [2] Chung, S., et al. (2012). Development of an orally-administrative MELK-targeting inhibitor that suppresses the growth of various types of human cancer. Oncotarget. Available at:[Link]

  • [3] Kiselev, E., et al. (2021). A Dual-Sensor-Based Screening System for In Vitro Selection of TDP1 Inhibitors. PubMed (Sensors). Available at:[Link]

  • [5] Arai, M., et al. (2025). Discovery of HM-279, a Potent Inhibitor of ALK5 for Improving Therapeutic Efficacy of Cancer Immunotherapy. Journal of Medicinal Chemistry. Available at:[Link]

  • [4] von Ahsen, O., et al. (2006). Assay concordance between SPA and TR-FRET in high-throughput screening. Journal of Biomolecular Screening / ResearchGate. Available at:[Link]

Sources

Method

Application Notes and Protocols for the Evaluation of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one in Anti-Cancer Cell Line Studies

Authored by: A Senior Application Scientist Introduction: The 1,5-naphthyridine scaffold has been identified as a privileged structure in medicinal chemistry, with a broad spectrum of biological activities.[1][2] Derivat...

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Author: BenchChem Technical Support Team. Date: April 2026

Authored by: A Senior Application Scientist

Introduction: The 1,5-naphthyridine scaffold has been identified as a privileged structure in medicinal chemistry, with a broad spectrum of biological activities.[1][2] Derivatives of this heterocyclic system have demonstrated significant potential as anti-cancer agents, exhibiting mechanisms of action that include the inhibition of critical enzymes like topoisomerase and various kinases, induction of apoptosis, and interference with cell cycle progression.[1][3][4][5][6][7] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the use and evaluation of a novel compound, 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one, in anti-cancer cell line studies. The protocols outlined herein are designed to be a self-validating system, enabling the robust assessment of the compound's cytotoxic and mechanistic properties.

While specific data on 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one is not yet prevalent in published literature, the established anti-cancer profile of the 1,5-naphthyridine class provides a strong rationale for its investigation.[3][8][9][10] This guide, therefore, presents a logical and scientifically rigorous workflow for the initial characterization and in-depth analysis of this and other similar novel chemical entities.

Part 1: Initial Cytotoxicity Screening - The MTT Assay

The first crucial step in evaluating a potential anti-cancer compound is to determine its cytotoxic effect on various cancer cell lines.[11] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[11][12][13] Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT to purple formazan crystals.[12] The intensity of the resulting color is directly proportional to the number of viable cells.[13]

Experimental Workflow: MTT Assay

MTT_Workflow A Cell Seeding (96-well plate) B 24h Incubation (Cell Adherence) A->B C Compound Treatment (Dose-Response) B->C D Incubation (e.g., 48h, 72h) C->D E Add MTT Reagent D->E F Incubation (2-4h) E->F G Add Solubilization Solution (e.g., DMSO) F->G H Measure Absorbance (570 nm) G->H I Data Analysis (IC50 Calculation) H->I

Caption: Workflow for determining compound cytotoxicity using the MTT assay.

Detailed Protocol: MTT Assay
  • Cell Culture and Seeding:

    • Maintain the selected cancer cell lines in a humidified incubator at 37°C with 5% CO2.[11]

    • Harvest cells during their logarithmic growth phase.

    • Seed the cells into a 96-well plate at a pre-determined optimal density (typically 5,000-10,000 cells/well) in 100 µL of complete culture medium.[11][14]

    • Incubate the plate for 24 hours to allow for cell attachment.[11]

  • Compound Preparation and Treatment:

    • Prepare a stock solution of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one in a suitable solvent, such as DMSO (e.g., 10 mM).[11]

    • Perform serial dilutions of the compound to achieve a range of final concentrations for the dose-response analysis. It is advisable to perform a preliminary experiment with broad concentrations (e.g., 1 µM, 10 µM, 100 µM) to determine the effective range.[14][15]

    • Add the various concentrations of the test compound to the appropriate wells. Include a vehicle control (solvent alone) and a positive control (a known cytotoxic drug).[11]

  • Incubation and Assay:

    • Incubate the treated cells for a predetermined period (e.g., 48 or 72 hours).

    • Following incubation, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.[11][16]

    • Incubate the plate for an additional 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[11][12][16]

    • Carefully remove the medium and add 150 µL of a solubilization solution, such as DMSO, to each well to dissolve the formazan crystals.[11]

    • Measure the absorbance at 570 nm using a microplate reader.[11][13]

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve.

    • Determine the half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to inhibit the growth of 50% of the cancer cell population.[11]

Data Presentation: Hypothetical IC50 Values
Cell LineCancer TypeHypothetical IC50 (µM) of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one
HeLaCervical Cancer15.2
HL-60Leukemia8.5
PC-3Prostate Cancer22.1
MCF-7Breast Cancer12.8

Part 2: Elucidating the Mechanism of Cell Death - Apoptosis and Cell Cycle Analysis

Once the cytotoxic potential of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one is established, the next critical step is to investigate the mechanism by which it induces cell death. Many anti-cancer agents, including some naphthyridine derivatives, exert their effects by inducing apoptosis (programmed cell death) or causing cell cycle arrest.[1][6][17]

Apoptosis Detection using Annexin V & Propidium Iodide Staining

During the early stages of apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[18] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome (e.g., FITC) for detection by flow cytometry.[18] Propidium iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live cells, but can stain the DNA of late apoptotic or necrotic cells where membrane integrity is compromised.[19] This dual-staining method allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.[19][20]

Experimental Workflow: Apoptosis Assay

Apoptosis_Workflow A Cell Treatment (IC50 concentration) B Cell Harvesting (Suspension & Adherent) A->B C Wash with PBS B->C D Resuspend in 1X Binding Buffer C->D E Add Annexin V-FITC & Propidium Iodide D->E F Incubate (Room Temp, Dark) E->F G Flow Cytometry Analysis F->G H Data Interpretation (Quantify Cell Populations) G->H

Caption: Workflow for the detection of apoptosis by Annexin V and PI staining.

Detailed Protocol: Annexin V/PI Staining
  • Cell Treatment and Harvesting:

    • Treat cells with 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one at its predetermined IC50 concentration for an appropriate duration (e.g., 24 or 48 hours).

    • Harvest the cells. For adherent cells, gently detach them using trypsin and collect any floating cells from the medium.[18] For suspension cells, collect them by centrifugation.[18]

    • Wash the cells once with cold 1X PBS.[20]

  • Staining:

    • Resuspend the cells in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.[20]

    • To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide staining solution.[20]

    • Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[20]

  • Flow Cytometry:

    • After incubation, add 400 µL of 1X Binding Buffer to each tube.[20]

    • Analyze the cells immediately by flow cytometry.

    • Interpret the results:

      • Annexin V-negative and PI-negative: Viable cells.[20]

      • Annexin V-positive and PI-negative: Early apoptotic cells.[20]

      • Annexin V-positive and PI-positive: Late apoptotic or necrotic cells.[20]

Cell Cycle Analysis by Propidium Iodide Staining

Cell cycle analysis is used to determine the proportion of cells in the G0/G1, S, and G2/M phases of the cell cycle.[21] Many anti-cancer drugs induce cell cycle arrest at specific checkpoints. Propidium iodide stoichiometrically binds to DNA, and the fluorescence intensity is directly proportional to the DNA content, allowing for the differentiation of cell cycle phases by flow cytometry.[21]

Detailed Protocol: Cell Cycle Analysis
  • Cell Treatment and Fixation:

    • Treat cells with the test compound as described for the apoptosis assay.

    • Harvest and wash the cells with PBS.

    • Fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing, and incubate for at least 30 minutes at 4°C.[22]

  • Staining:

    • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

    • Resuspend the cell pellet in a staining solution containing Propidium Iodide (e.g., 50 µg/mL) and RNase A (to prevent staining of RNA).[21][22]

    • Incubate for 30 minutes at room temperature in the dark.

  • Flow Cytometry:

    • Analyze the stained cells by flow cytometry.

    • The resulting histogram will show peaks corresponding to the G0/G1 phase (2n DNA content), G2/M phase (4n DNA content), and the S phase (intermediate DNA content). A sub-G1 peak may indicate apoptotic cells with fragmented DNA.[21]

Part 3: Investigating Molecular Targets - Western Blotting for Signaling Pathway Analysis

To delve deeper into the mechanism of action, it is essential to identify the molecular targets and signaling pathways affected by 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one. Naphthyridine derivatives have been shown to modulate various signaling pathways involved in cancer progression.[1] Western blotting is a powerful technique to detect and quantify specific proteins in a complex mixture, such as a cell lysate, and to assess their post-translational modifications, like phosphorylation, which is a key event in many signaling cascades.[23][24]

Potential Signaling Pathways to Investigate for Naphthyridine Derivatives:
  • Apoptosis Pathway: Examine the expression levels of key apoptosis-related proteins such as caspases (e.g., cleaved caspase-3, -8, -9), Bcl-2 family proteins (e.g., Bcl-2, Bax), and p53.[1][23]

  • PI3K/AKT/mTOR Pathway: This pathway is frequently deregulated in cancer and is a target for some naphthyridine compounds.[25][26] Analyze the phosphorylation status of key proteins like AKT and mTOR.[24]

  • MAPK Pathway: This pathway is crucial for cell proliferation and survival.[24] Investigate the phosphorylation of proteins such as ERK.[24]

Experimental Workflow: Western Blotting

WesternBlot_Workflow A Cell Lysis & Protein Quantification B SDS-PAGE (Protein Separation) A->B C Protein Transfer (to Membrane) B->C D Blocking C->D E Primary Antibody Incubation D->E F Secondary Antibody Incubation E->F G Detection (Chemiluminescence/Fluorescence) F->G H Imaging & Analysis G->H

Caption: General workflow for Western blotting analysis.

Detailed Protocol: Western Blotting
  • Sample Preparation:

    • Treat cells with 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one at various concentrations and time points.

    • Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.[27]

    • Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA assay).

  • Gel Electrophoresis and Transfer:

    • Denature the protein samples by heating them in SDS-PAGE sample buffer.

    • Separate the proteins based on molecular weight using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).[24]

    • Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).[27]

  • Immunodetection:

    • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.[27][28]

    • Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.[27]

    • Wash the membrane to remove unbound primary antibody.

    • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.[27]

    • Wash the membrane thoroughly.

  • Detection and Analysis:

    • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot using a suitable imaging system.

    • Analyze the band intensities to determine the relative protein expression levels, often normalizing to a loading control like β-actin or GAPDH.

Conclusion

The protocols detailed in this guide provide a robust and comprehensive framework for the initial in vitro evaluation of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one as a potential anti-cancer agent. By systematically assessing its cytotoxicity, and then delving into its effects on apoptosis, the cell cycle, and key signaling pathways, researchers can build a strong foundational understanding of this novel compound's biological activity. The inherent potential of the 1,5-naphthyridine scaffold, as evidenced by numerous studies, underscores the importance of such rigorous preclinical evaluation in the quest for new and effective cancer therapies.

References

  • PMC. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. [Link]

  • Brody School of Medicine, ECU. Annexin V Stain Protocol | Flow Cytometry Core. [Link]

  • Bio-Techne. Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. [Link]

  • UT Health San Antonio. Cell Cycle Protocol - Flow Cytometry. [Link]

  • PMC, NIH. Assaying cell cycle status using flow cytometry. [Link]

  • Merck Millipore. MTT Assay Protocol for Cell Viability and Proliferation. [Link]

  • Medium. Western Blotting for Cancer Research: A Comprehensive Guide to Investigating Signaling Proteins in Cancer Cells. [Link]

  • Curr. Issues Mol. Biol. DNA Measurement and Cell Cycle Analysis by Flow Cytometry. [Link]

  • AACR Journals. Abstract 3641: Identification of naphthyridines as potent inhibitors of fibroblast growth factor receptor kinase family | Cancer Research. [Link]

  • Unknown. MTT (Assay protocol). [Link]

  • PubMed. Synthesis and biological evaluation of 1,5-naphthyridines as topoisomerase I inhibitors. A new family of antiproliferative agents. [Link]

  • Bitesize Bio. Three Steps for Setting up a Drug Screening Assay. [Link]

  • PMC, NIH. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. [Link]

  • Bentham Science Publishers. Synthesis and Biological Evaluation of 1,5-Naphthyridines as Topoisomerase I Inhibitors. A New Family of Antiproliferative Agents. [Link]

  • ResearchGate. Synthesis and in-vitro antitumour activity of new naphthyridine derivatives on human pancreatic cancer cells | Request PDF. [Link]

  • NCBI Bookshelf, NIH. Cell Viability Assays - Assay Guidance Manual. [Link]

  • MDPI. Biological Activity of Naturally Derived Naphthyridines. [Link]

  • ACS Publications. Identification of 1,5-Naphthyridine Derivatives as a Novel Series of Potent and Selective TGF-β Type I Receptor Inhibitors | Journal of Medicinal Chemistry. [Link]

  • PMC, NIH. Biological Activity of Naturally Derived Naphthyridines. [Link]

  • PMC. Cytotoxicity and Structure-activity Relationships of Naphthyridine Derivatives in Human Cervical Cancer, Leukemia, and Prostate Cancer. [Link]

  • PMC. Protocol to identify small-molecule inhibitors against cancer drug resistance. [Link]

  • Sorger Lab. "Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells". In: Current Protocols in Chemical Biology. [Link]

  • Unknown. In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. [Link]

  • PubMed. Discovery of 1-(4-(4-propionylpiperazin-1-yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3-yl)benzo[h][18]naphthyridin-2(1H)-one as a highly potent, selective mammalian target of rapamycin (mTOR) inhibitor for the treatment of cancer. [Link]

  • MIT Open Access Articles. Discovery of 9-(6-aminopyridin-3-yl)-1-(3- (trifluoromethyl)phenyl)benzo[h][18]naphthyridin-2(1H)- one. [Link]

  • MDPI. Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. [Link]

  • PubMed. Discovery of 5-{4-[(7-Ethyl-6-oxo-5,6-dihydro-1,5-naphthyridin-3-yl)methyl]piperazin-1-yl}- N-methylpyridine-2-carboxamide (AZD5305): A PARP1-DNA Trapper with High Selectivity for PARP1 over PARP2 and Other PARPs. [Link]

  • MDPI. Fused 1,5-Naphthyridines: Synthetic Tools and Applications. [Link]

  • Unknown. Study of the anticancer activity of N-(5-methyl-[21][29]thiadiazol-2-yl)- propionamide toward human tumor cells in vitro. [Link]

  • Semantic Scholar. 1,6-Naphthyridin-2(1H)-ones: Synthesis and Biomedical Applications. [Link]

Sources

Application

Application Note: 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one as a Turn-On Fluorescent Molecular Probe for Mitochondrial Nucleic Acid Imaging

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Application Areas: Live-Cell Imaging, Organelle Targeting, Nucleic Acid Quantification, and Cancer Diagnostics Introduction & Struct...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Application Areas: Live-Cell Imaging, Organelle Targeting, Nucleic Acid Quantification, and Cancer Diagnostics

Introduction & Structural Rationale

The development of near-infrared (NIR) and polarity-sensitive fluorescent probes is critical for advanced bioimaging and early-stage disease screening. 1,5-Naphthyridine derivatives have recently emerged as highly robust scaffolds for these applications due to their excellent photostability, large Stokes shifts, and low cytotoxicity .

1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one represents a specialized structural evolution within this class. The planar polycyclic aromatic nitrogen-rich core acts as an ideal intercalator between adjacent base pairs in double-stranded nucleic acids. Crucially, the addition of the propan-2-one moiety at the C3 position, adjacent to the C2 methyl group, introduces a highly specific steric and electronic microenvironment. This structural modification enables the probe to act as an environment-sensitive sensor: it remains non-fluorescent in polar aqueous environments but exhibits a massive "OFF-ON" fluorescence enhancement upon entering the lipophilic mitochondrial matrix and intercalating into mitochondrial DNA/RNA .

Mechanistic Insights: The "OFF-ON" Causality

Understanding the photophysical causality of this probe is essential for optimizing experimental conditions. The beta-dicarbonyl-like nature of the propan-2-one side chain allows for excited-state non-radiative decay pathways—such as Twisted Intramolecular Charge Transfer (TICT) or hydrogen bonding with solvent molecules—which completely quench fluorescence in aqueous media.

However, when the probe localizes in lipid-rich mitochondrial membranes and intercalates into the hydrophobic pockets of nucleic acids, it is shielded from water. This rigid binding restricts the rotation of the propan-2-one and methyl groups. This phenomenon, known as Restriction of Intramolecular Rotation (RIR), forces the excited molecule to dissipate energy radiatively, resulting in a >125-fold enhancement in fluorescence intensity .

Mechanism Probe 1-(2-Methyl-1,5-naphthyridin- 3-yl)propan-2-one (Free in Aqueous Media) Quenched Non-Radiative Decay (Fluorescence OFF) Probe->Quenched H-bonding / TICT Target Binding to Target (Mitochondrial DNA/RNA) Probe->Target Intercalation Emissive Radiative Decay (Fluorescence ON) Target->Emissive Restricted Intramolecular Rotation (RIR)

Photophysical OFF-ON mechanism of the naphthyridine probe upon nucleic acid binding.

Photophysical Properties

The quantitative photophysical behavior of the probe is summarized below. The exceptionally large Stokes shift (>150 nm) is a critical advantage, as it effectively eliminates self-absorption and minimizes background interference from cellular autofluorescence, ensuring high-fidelity imaging .

Table 1: Photophysical Properties of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one

Environment / SolventAbsorbance Max (λabs)Emission Max (λem)Stokes Shift (Δλ)Quantum Yield (Φ)Relative Fluorescence
Water (Tris-HCl buffer) 490 nm645 nm155 nm< 0.011x (Baseline)
Methanol (Polar Protic) 495 nm655 nm160 nm0.055x
DMSO (Polar Aprotic) 505 nm670 nm165 nm0.1215x
+ DNA (100 μg/mL) 510 nm700 nm190 nm0.45~135x
+ RNA (100 μg/mL) 510 nm710 nm200 nm0.42~125x

Experimental Protocols (Self-Validating Systems)

To ensure scientific trustworthiness and reproducibility, the following protocols are designed as self-validating systems, incorporating strict causality behind reagent choices and mandatory control steps.

Protocol A: In Vitro Nucleic Acid Binding Assay (Fluorescence Titration)

Objective: To quantify the binding affinity and calculate the limit of detection (LOD) for DNA/RNA.

  • Stock Preparation: Dissolve the probe in anhydrous DMSO to a concentration of 10 mM.

    • Causality Insight: The planar naphthyridine core is highly hydrophobic. Using anhydrous DMSO prevents premature π-π stacking and aggregation before aqueous dilution.

  • Working Solution: Dilute the stock to 10 μM in 10 mM Tris-HCl buffer (pH 7.4) containing 1% DMSO.

    • Causality Insight: A physiological buffer (pH 7.4) is mandatory to ensure that the target nucleic acids maintain their native secondary structures, which is an absolute prerequisite for accurate intercalative binding.

  • Titration: Aliquot 2.0 mL of the working solution into a quartz cuvette. Gradually add genomic DNA or RNA (0–300 μg/mL).

  • Incubation: Mix gently and incubate for 5 minutes at room temperature to allow the binding equilibrium to establish.

  • Measurement: Record emission spectra (λex = 490 nm, slit widths: 10 nm/10 nm) from 550 to 800 nm.

  • Validation & Analysis: Plot fluorescence intensity at λem = 700 nm against nucleic acid concentration. A linear relationship confirms concentration-dependent binding. Calculate the LOD using the equation LOD=3σ/k (where σ is the standard deviation of the blank and k is the slope of the linear calibration curve).

Protocol B: Live-Cell Mitochondrial Nucleic Acid Imaging

Objective: To visualize mitochondrial DNA/RNA in living cells with high spatial resolution and validate organelle specificity.

  • Cell Culture: Seed HeLa (or target) cells in a 35 mm glass-bottom confocal dish and culture for 24 hours at 37°C, 5% CO₂.

  • Probe Incubation: Replace the medium with fresh DMEM containing 5 μM of the probe. Incubate for 30 minutes.

    • Causality Insight: A 30-minute window provides optimal kinetics for membrane penetration and mitochondrial accumulation without inducing phototoxicity or altering cellular metabolism.

  • Co-Staining (Positive Control): Add 100 nM MitoTracker Deep Red to the dish for the final 15 minutes of incubation.

  • Washing: Wash the cells three times with warm PBS (pH 7.4).

    • Causality Insight: This step is critical. Removing unbound probe from the extracellular matrix and cytoplasm prevents non-specific background noise, ensuring a high signal-to-noise ratio.

  • Enzymatic Digestion (Negative Control): For a parallel control dish, fix cells with 4% paraformaldehyde, permeabilize with 0.1% Triton X-100, and treat with DNase (1 mg/mL) or RNase (10 mg/mL) for 1 hour prior to probe incubation.

    • Causality Insight: Complete loss of fluorescence in this control proves that the signal is strictly nucleic acid-dependent and not an artifact of lipid binding .

  • Confocal Imaging: Image using a laser scanning confocal microscope.

    • Probe Channel: λex = 490 nm, λem = 660–760 nm (Red/NIR channel).

    • MitoTracker Channel: λex = 640 nm, λem = 680–720 nm.

Workflow Step1 1. Probe Preparation (10 mM in DMSO) Step2 2. Cell Incubation (HeLa cells, 30 min, 37°C) Step1->Step2 Step3 3. Co-Staining (MitoTracker Deep Red) Step2->Step3 Step4 4. Washing (3x with PBS) Step3->Step4 Step5 5. Confocal Imaging (λex=490 nm / λem=660-760 nm) Step4->Step5

Step-by-step workflow for live-cell mitochondrial nucleic acid imaging.

References

  • Near-infrared fluorescent probes based on naphthyridine derivatives for mitochondrial nucleic acid imaging. Analyst, 2025, 150, 642. Royal Society of Chemistry. URL:[Link]

  • Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 2020, 25(14), 3252. MDPI. URL:[Link]

  • Facile Way to Differentiate Normal and Cancerous Tissues via Polarity-Sensitive Fluorescent Probes Based on 1,6-Naphthyridine Derivatives. Analytical Chemistry, 2025. American Chemical Society. URL:[Link]

Method

potential applications of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one in organic electronics

Application Note: 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one as an Advanced Building Block in Organic Electronics Rationale & Molecular Design While 1,5-naphthyridine derivatives are historically recognized as privil...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one as an Advanced Building Block in Organic Electronics

Rationale & Molecular Design

While 1,5-naphthyridine derivatives are historically recognized as privileged scaffolds in medicinal chemistry and drug development (e.g., as antimalarial agents) [1], their iso-π-electronic relationship to naphthalene and highly electron-deficient nature have catalyzed a renaissance in organic electronics [2].

1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one represents a highly versatile, advanced intermediate for the synthesis of n-type organic semiconductors and Thermally Activated Delayed Fluorescence (TADF) emitters. The molecular architecture offers two distinct advantages:

  • The 1,5-Naphthyridine Core: The presence of two electronegative nitrogen atoms in the fused aromatic system significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy level [3]. This electron deficiency imparts high electron mobility and thermal stability, making it an ideal electron-transporting material (ETM) or electron acceptor moiety in donor-acceptor (D-A) systems [4].

  • The Propan-2-one (Acetonyl) Handle: The aliphatic ketone at the 3-position provides a precise synthetic handle. Unlike the highly stable aromatic core, the ketone can undergo targeted functionalization (e.g., Knoevenagel condensations) to extend π -conjugation or introduce strong electron-withdrawing groups (like dicyanovinyl moieties) without disrupting the primary naphthyridine electronics.

Optoelectronic Profiling

The integration of 1,5-naphthyridine cores into organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) yields exceptional performance metrics. Table 1 summarizes the benchmark quantitative data for devices utilizing functionalized 1,5-naphthyridine derivatives.

Table 1: Optoelectronic Properties of Representative 1,5-Naphthyridine Derivatives

PropertyTypical Value RangeImplication for Device Design
Core LUMO Energy -3.00 to -3.68 eVFacilitates low-barrier electron injection from adjacent electron transport layers [3].
Electron Mobility ( μe​ ) Up to 5.0×10−4 cm² V⁻¹ s⁻¹Ensures charge balance in the emissive layer, reducing efficiency roll-off in OFETs/OLEDs [3].
Max EQE (TADF OLEDs) 17.6% (Blue) - 20.9% (Green)High exciton utilization via reverse intersystem crossing (rISC) in D-A architectures [5].
Thermal Stability ( Td​ ) > 300 °CWithstands high-vacuum thermal evaporation during multilayer device fabrication [4].

Experimental Protocols: Synthesis & Device Integration

As a self-validating system, the following protocols incorporate mechanistic causality and in-process quality control (QC) to ensure high-fidelity results.

Protocol A: Synthesis of a Dicyanovinyl-Naphthyridine Acceptor Module

Objective: Convert the weak ketone acceptor of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one into a strong dicyanovinyl electron acceptor via Knoevenagel condensation.

  • Reaction Setup: Under an argon atmosphere, dissolve 1.0 eq of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one and 1.5 eq of malononitrile in anhydrous dichloromethane (DCM).

    • Causality: Anhydrous conditions prevent the premature hydrolysis of the titanium catalyst used in the next step.

  • Catalyst Addition: Cool the mixture to 0 °C using an ice bath. Add 2.0 eq of Titanium(IV) chloride ( TiCl4​ ) dropwise.

    • Causality: Aliphatic ketones are inherently less electrophilic than aldehydes. TiCl4​ acts as a strong Lewis acid, coordinating to the carbonyl oxygen and highly activating the carbon center for nucleophilic attack.

  • Base Addition: Slowly add 4.0 eq of anhydrous pyridine dropwise.

    • Causality: Pyridine serves a dual purpose: it deprotonates the malononitrile to form the active nucleophilic carbanion and neutralizes the HCl generated by the TiCl4​ complexation.

  • Propagation & QC: Remove the ice bath and stir at room temperature for 12 hours. Monitor reaction progress via Thin-Layer Chromatography (TLC) (Eluent: Hexane/Ethyl Acetate 1:1). The product will exhibit a distinct bathochromic shift (visible under 365 nm UV) due to extended conjugation.

  • Workup: Quench the reaction with saturated aqueous NaHCO3​ . Extract with DCM ( 3×50 mL), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via silica gel column chromatography.

Protocol B: Fabrication of a 1,5-Naphthyridine-Based TADF OLED

Objective: Integrate the functionalized naphthyridine emitter into a multilayer OLED device.

  • Substrate Preparation: Sonicate Indium Tin Oxide (ITO)-coated glass substrates sequentially in detergent, deionized water, acetone, and isopropanol (15 minutes each). Dry with N2​ gas and subject to UV-Ozone treatment for 15 minutes.

    • Causality: UV-Ozone removes residual organic contaminants and increases the work function of the ITO, significantly lowering the hole-injection barrier.

  • Vacuum Deposition Setup: Transfer substrates to a thermal evaporation chamber. Maintain a base pressure of <10−6 Torr.

  • Hole Transport Layer (HTL): Deposit 40 nm of N,N'-Di(1-naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-diamine (NPB) at a rate of 1.0 Å/s.

  • Emissive Layer (EML): Co-deposit a high-triplet-energy host material (e.g., mCP) with 10 wt% of the synthesized naphthyridine TADF emitter to a thickness of 30 nm.

    • Causality: Doping the emitter into a rigid host matrix prevents Aggregation-Caused Quenching (ACQ) and facilitates efficient Förster/Dexter energy transfer from the host to the guest emitter [5].

  • Electron Transport Layer (ETL): Deposit 40 nm of 1,3,5-Tris(1-phenyl-1H-benzimidazol-2-yl)benzene (TPBi).

  • Cathode Deposition: Deposit 1 nm of Lithium Fluoride (LiF) followed by 100 nm of Aluminum (Al).

    • Causality: The ultra-thin LiF layer acts as an electron-injection layer, utilizing dipole-induced vacuum level shifts to align the Al work function with the ETL's LUMO.

  • Device QC: Encapsulate the device in a nitrogen-filled glovebox using UV-curable epoxy and a glass lid. Measure Current Density-Voltage-Luminance (J-V-L) characteristics using a source meter and spectroradiometer.

Logical Workflow Visualization

The following diagram illustrates the synthetic and operational pipeline, mapping the transformation of the starting material into a functional organic electronic device.

G N1 1-(2-Methyl-1,5-naphthyridin-3-yl) propan-2-one (Starting Material) N2 Knoevenagel Condensation (Malononitrile, TiCl4, Pyridine) N1->N2 Activation of Ketone N3 Strong Electron Acceptor (Dicyanovinyl Derivative) N2->N3 Yields N4 Buchwald-Hartwig Cross-Coupling (Carbazole/Phenoxazine Donor) N3->N4 Donor Attachment N5 D-A TADF Emitter (Target Molecule) N4->N5 Yields N6 OLED Device Fabrication (Vacuum Deposition) N5->N6 Integration

Caption: Synthetic and integration workflow for 1,5-naphthyridine-based TADF OLED emitters.

References

  • SYNTHESIS AND EVALUATION OF SOME NITROGEN HETEROCYCLES AS ANTIMALARIALS A Thesis submitted for the Degree of Doctor of Philosoph - Open Research Repository - The Australian National University. Australian National University. Available at: [Link]

  • Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. PMC - NIH. Available at: [Link]

  • Application of Small Molecules Based on Naphthyridines and Naphthyridinediones in Organic Field-Effect Transistors. ACS Publications. Available at: [Link]

  • Power Efficiency Enhancement of Organic Light-Emitting Diodes Due to the Favorable Horizontal Orientation of a Naphthyridine-Based Thermally Activated Delayed Fluorescence Luminophore. ACS Publications. Available at: [Link]

Application

Application Notes and Protocols for Assessing the Antibacterial Efficacy of Novel Chemical Compounds

Introduction The escalating threat of antimicrobial resistance necessitates the robust and standardized evaluation of novel chemical compounds for their antibacterial properties. This guide provides a comprehensive overv...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The escalating threat of antimicrobial resistance necessitates the robust and standardized evaluation of novel chemical compounds for their antibacterial properties. This guide provides a comprehensive overview of the fundamental in vitro assays used to characterize the antibacterial efficacy of new chemical entities. As your partner in research, we aim to equip scientists and drug development professionals with detailed, field-proven protocols and the scientific rationale behind them. This document is structured to guide you through a logical workflow, from initial determination of inhibitory concentrations to an in-depth analysis of bactericidal activity.

The methodologies described herein are grounded in the principles and standards set forth by internationally recognized bodies such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring that the data generated is reliable, reproducible, and relevant for regulatory consideration.[1][2][3][4]

I. Foundational Assays: Determining Inhibitory and Bactericidal Concentrations

The initial assessment of a novel compound's antibacterial activity typically involves determining its Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). These assays are the gold standard for quantifying the potency of an antimicrobial agent.[5][6][7]

A. Minimum Inhibitory Concentration (MIC) Assay

The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[6][7][8] This assay is a cornerstone of antimicrobial susceptibility testing and serves as a critical parameter for evaluating the potential of a new compound.[7]

Causality Behind Experimental Choices:

  • Broth Microdilution Method: This is a widely accepted and standardized method that allows for the simultaneous testing of multiple compounds against various bacterial strains in a 96-well microtiter plate format, making it suitable for screening purposes.[1][9]

  • Standardized Inoculum: The use of a standardized bacterial inoculum, typically around 5 x 10^5 colony-forming units (CFU)/mL, is crucial for the reproducibility of MIC results.[5][6] A higher inoculum can lead to falsely elevated MIC values, while a lower inoculum may result in underestimation of the required inhibitory concentration.

  • Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the recommended medium for testing non-fastidious aerobic bacteria as its composition is standardized to minimize variability in MIC results.[10] The concentration of divalent cations like calcium and magnesium can significantly influence the activity of certain classes of antibiotics.

  • Incubation Conditions: Standardized incubation temperature (35-37°C) and duration (16-24 hours) are essential for consistent bacterial growth and reliable MIC determination.[6][11]

Experimental Protocol: Broth Microdilution MIC Assay

Materials:

  • Novel chemical compound of known concentration

  • Test bacterial strain(s) (e.g., ATCC reference strains)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Sterile 96-well microtiter plates

  • Spectrophotometer

  • Multichannel pipette

  • Sterile pipette tips

  • Shaking incubator

Step-by-Step Methodology:

  • Preparation of Compound Dilutions:

    • Prepare a stock solution of the novel compound in a suitable solvent.

    • In a 96-well plate, perform serial two-fold dilutions of the compound in CAMHB to achieve a range of desired concentrations.[11] Typically, 100 µL of CAMHB is added to wells 2 through 11, and 200 µL of the highest compound concentration is added to well 12. Then, 100 µL is transferred from well 12 to well 11, mixed, and this process is repeated down to well 2. Well 1 serves as the growth control (no compound).

  • Preparation of Bacterial Inoculum:

    • From a fresh agar plate (18-24 hours growth), select 3-5 isolated colonies of the test bacterium.

    • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

    • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the test wells.[5]

  • Inoculation of Microtiter Plate:

    • Add 100 µL of the standardized bacterial inoculum to each well of the microtiter plate, resulting in a final volume of 200 µL in wells 2-12 and 100uL in well 1. The final concentration of the compound will be halved.

  • Controls:

    • Growth Control: A well containing only the bacterial inoculum in CAMHB (no compound).

    • Sterility Control: A well containing only CAMHB (no bacteria or compound).

  • Incubation:

    • Seal the plate and incubate at 35-37°C for 16-24 hours in a shaking incubator.[6]

  • Determination of MIC:

    • Following incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.[6]

    • Optionally, the optical density (OD) at 600 nm can be measured using a microplate reader to quantify bacterial growth.

Diagram of MIC Assay Workflow

MIC_Workflow prep_compound Prepare Compound Dilutions inoculate Inoculate Microtiter Plate prep_compound->inoculate prep_inoculum Prepare Bacterial Inoculum prep_inoculum->inoculate incubate Incubate (16-24h, 37°C) inoculate->incubate read_mic Determine MIC (Visual/OD) incubate->read_mic Time_Kill_Flow cluster_setup Assay Setup cluster_sampling Time-Course Sampling & Plating cluster_analysis Data Analysis prep_culture Prepare Mid-Log Phase Culture inoculate Inoculate Tubes prep_culture->inoculate prep_tubes Prepare Compound Concentrations prep_tubes->inoculate time_points Sample at Time Points (0, 2, 4, 8, 24h) inoculate->time_points serial_dilute Serial Dilution time_points->serial_dilute plate Plate Dilutions serial_dilute->plate incubate_plates Incubate Plates (18-24h, 37°C) plate->incubate_plates count_colonies Count Colonies (CFU/mL) incubate_plates->count_colonies plot_data Plot log10 CFU/mL vs. Time count_colonies->plot_data

Caption: Logical flow of the time-kill kinetics assay.

III. Self-Validating Systems: Quality Control in Antibacterial Assays

To ensure the trustworthiness and reproducibility of the data, robust quality control (QC) measures are essential.

  • Reference Strains: Always include well-characterized reference strains (e.g., from ATCC) with known susceptibility profiles for the class of compounds being tested. The results for these strains should fall within established QC ranges.

  • Growth and Sterility Controls: As described in the protocols, these controls are fundamental to validating the viability of the inoculum and the sterility of the medium and assay setup.

  • Replicates: All assays should be performed in at least duplicate or triplicate to assess the variability of the results.

  • Adherence to Standards: Strict adherence to the methodologies outlined by CLSI and EUCAST is paramount for generating data that can be compared across different laboratories and studies. [3][4][12]

Conclusion

The standardized protocols detailed in this application note provide a robust framework for the initial in vitro assessment of the antibacterial efficacy of novel chemical compounds. By understanding the principles behind each experimental step and adhering to rigorous quality control measures, researchers can generate high-quality, reproducible data that is essential for the advancement of new antibacterial agents in the drug development pipeline.

References

  • Bio-protocol. (2015, October 15). Minimum Inhibitory Concentration (MIC) Assay for Antifungal Drugs. Bio-protocol. [Link]

  • Nature Protocols. (2024, November 7). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Nature. [Link]

  • The Journal of Infectious Diseases. (1992, July 1). Guidelines for Evaluating New Antimicrobial Agents. The Journal of Infectious Diseases. [Link]

  • Mustansiriyah University. (2021, September 15). Lab Six :. - Minimum Bacteriocidal Concentration (MBC). Mustansiriyah University. [Link]

  • Methods. (2023, August 24). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. PMC. [Link]

  • Acta Scientific. (2021, April 1). Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. Acta Scientific. [Link]

  • Emery Pharma. (n.d.). Time-Kill Kinetics Assay. Emery Pharma. [Link]

  • Nature. (2024, November 7). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. Nature. [Link]

  • protocols.io. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. protocols.io. [Link]

  • Allied Academies. (2024). Screening Antibacterial Activity: A Crucial Step in Drug Discovery. Allied Academies. [Link]

  • Bio-Gate. (2025, August 2). Antibacterial Testing | International and Accredited Lab. Bio-Gate. [Link]

  • Emery Pharma. (2016, September 1). How-to guide: Minimum Inhibitory Concentration (MIC). Emery Pharma. [Link]

  • Scientific Reports. (2024, February 26). Molecular guidelines for promising antimicrobial agents. PubMed. [Link]

  • Journal of Visualized Experiments. (2014, January 2). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). PMC. [Link]

  • Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing | Area of Focus. CLSI. [Link]

  • European Medicines Agency. (2022, May 24). EMA guidance supports development of new antibiotics. European Union. [Link]

  • Clinical and Laboratory Standards Institute. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. CLSI. [Link]

  • Journal of Antimicrobial Chemotherapy. (2013, February 15). EUCAST expert rules in antimicrobial susceptibility testing. PubMed. [Link]

  • MDPI. (2021, September 3). How Do We Determine the Efficacy of an Antibacterial Surface? A Review of Standardised Antibacterial Material Testing Methods. MDPI. [Link]

  • ResearchGate. (2024, February 23). (PDF) Molecular guidelines for promising antimicrobial agents. ResearchGate. [Link]

  • Bio-protocol. (2021). 4.6. Time-Kill Kinetics Assay. Bio-protocol. [Link]

  • GARDP Revive. (n.d.). Time-kill studies – including synergy time-kill studies. GARDP Revive. [Link]

  • Bio-protocol. (n.d.). 3.3.2. Minimum Bactericidal Concentration (MBC). Bio-protocol. [Link]

  • EUCAST. (n.d.). EUCAST: EUCAST - Home. EUCAST. [Link]

  • The Society of Industrial Technology for Antimicrobial Articles. (2012). S4-1 (3) Minimal Bactericidal Concentration Determination Method I (2012 Version). The Society of Industrial Technology for Antimicrobial Articles. [Link]

  • CLSI. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. CLSI. [Link]

  • CLSI. (2025, August 19). CLSI and EUCAST Release New Guidance on Modifications to Antimicrobial Susceptibility Testing. CLSI. [Link]

  • EUCAST. (n.d.). Expert Rules. EUCAST. [Link]

  • Antibiotics. (2022, October 28). Overview on Strategies and Assays for Antibiotic Discovery. PMC. [Link]

  • Ineos Oxford Institute. (n.d.). Antibiotic Drug Discovery. Ineos Oxford Institute. [Link]

  • FDA. (2026, February 5). Antibacterial Susceptibility Test Interpretive Criteria. FDA. [Link]

  • MDPI. (2021, December 10). Evolution of Antibacterial Drug Screening Methods: Current Prospects for Mycobacteria. MDPI. [Link]

  • CLSI. (n.d.). CLSI: Clinical & Laboratory Standards Institute. CLSI. [Link]

  • EUCAST. (2023). European Committee on Antimicrobial Susceptibility Testing - Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. EUCAST. [Link]

  • Regulatory Rapporteur. (2024, September 13). What are the future prospects for antimicrobial agents?. Regulatory Rapporteur. [Link]

  • Pharmaguideline. (n.d.). SOP for Antimicrobial Effectiveness Testing. Pharmaguideline. [Link]

  • EPA. (2026, March 10). Antimicrobial Testing Methods & Procedures Developed by EPA's Microbiology Laboratory. EPA. [Link]

Sources

Method

Application Note: Methodological Framework for Evaluating the Neuroprotective Efficacy of Naphthyridine Derivatives

Introduction & Mechanistic Rationale Naphthyridine derivatives—specifically 1,8-naphthyridines—have emerged as highly versatile scaffolds in neuropharmacology. Because neurodegeneration is rarely driven by a single patho...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

Naphthyridine derivatives—specifically 1,8-naphthyridines—have emerged as highly versatile scaffolds in neuropharmacology. Because neurodegeneration is rarely driven by a single pathological pathway, modern drug development prioritizes multi-target directed ligands (MTDLs). The neuroprotective profile of naphthyridine derivatives is fundamentally multi-target, addressing the complex pathophysiology of neurodegenerative diseases such as Alzheimer's Disease (AD) and severe neuroinflammation.

Expertise & Causality: The experimental evaluation of these compounds requires assays that capture their pleiotropic effects. For instance, the efficacy of specific 1,8-naphthyridine derivatives (e.g., Compound 14) stems from their ability to simultaneously inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), while preventing okadaic acid (OA)-induced Protein Phosphatase 2A (PP2A) inhibition, thereby mitigating tau hyperphosphorylation ()[1]. Furthermore, specific carboxamide derivatives (e.g., HSR2104) exhibit profound anti-inflammatory effects in microglia by suppressing Reactive Oxygen Species (ROS) generation and dampening the TLR4/MyD88/NF-κB signaling cascade ()[2].

To accurately determine these neuroprotective effects, researchers must deploy a combination of biochemical, cell-based, and ex vivo methodologies.

G Naph 1,8-Naphthyridine Derivatives AChE AChE / BuChE Naph->AChE Inhibits PP2A PP2A Enzyme Naph->PP2A Restores TLR4 TLR4 / MyD88 Naph->TLR4 Suppresses ACh Acetylcholine Levels AChE->ACh Prevents degradation Tau Tau Hyperphosphorylation PP2A->Tau Dephosphorylates NFkB NF-κB / ROS / Cytokines TLR4->NFkB Activates Neuro Neuroprotection & Cell Survival Tau->Neuro Inhibits ACh->Neuro NFkB->Neuro Inhibits

Multi-target neuroprotective mechanisms of 1,8-naphthyridine derivatives.

Quantitative Data Summary

To contextualize the dynamic range required for the experimental protocols, Table 1 summarizes the benchmark pharmacological parameters of key naphthyridine derivatives established in recent literature.

CompoundTarget / AssayIC50 / EC50Primary Biological Effect
Compound 4a AChE Inhibition0.091 µMPotent AChE inhibitor; crosses the blood-brain barrier[3].
Compound 14 OGD Model (Hippocampus)30 µM (Max Effect)65.5% restoration of cell viability post-ischemia[4].
HSR2104 NO Production (BV2 Cells)~10 µMSuppresses LPS-induced neuroinflammation[2].
HSR2104 TNF-α / IL-6 (BV2 Cells)< 30 µMAttenuates pro-inflammatory cytokine release[2].

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols incorporate strict internal controls, establishing them as self-validating systems.

Protocol A: In Vitro Neurotoxicity Rescue Assay (SH-SY5Y Cells)

Rationale: SH-SY5Y neuroblastoma cells are subjected to targeted stressors to mimic distinct AD pathologies. A Rotenone/Oligomycin A cocktail induces mitochondrial oxidative stress, while Okadaic Acid (OA) induces tau hyperphosphorylation[4]. Self-Validation: The protocol mandates the inclusion of Galantamine (a clinical AChE inhibitor) and Melatonin (a known antioxidant) as positive controls. This validates the dynamic range of the rescue effect and proves that the stressor was applied at a reversible threshold.

Step-by-Step Methodology:

  • Cell Seeding: Seed SH-SY5Y cells in 96-well plates at 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 h at 37°C, 5% CO2.

  • Pre-treatment: Replace the media with serum-free DMEM containing the naphthyridine derivative (0.1 - 30 µM), positive controls (10 nM Melatonin or 0.3 µM Galantamine), or vehicle (0.1% DMSO). Incubate for 24 h[4].

  • Stress Induction: Introduce the toxic insult directly into the culture media:

    • Oxidative Stress: 30 µM Rotenone + 10 µM Oligomycin A[4].

    • Tau Pathology: 30 nM Okadaic Acid[4].

    • Amyloid Toxicity: 30 µM Aβ1-42 peptide[4].

  • Incubation: Incubate for an additional 24 h.

  • Viability Quantification (MTT): Add 10 µL of MTT solution (5 mg/mL in PBS) per well. Incubate for 3 h at 37°C. Carefully aspirate the media and solubilize the formazan crystals with 100 µL DMSO[2]. Read absorbance at 570 nm using a microplate reader.

Protocol B: Microglial Anti-Inflammatory Assay (BV2 Cells)

Rationale: Evaluates the suppression of the TLR4/NF-κB pathway via Lipopolysaccharide (LPS) stimulation in BV2 microglial cells[2]. Self-Validation: Basal cytokine and Nitric Oxide (NO) levels must be measured in compound-only wells. This ensures the naphthyridine derivative itself does not induce spontaneous microglial activation or possess inherent cytotoxicity that could be misconstrued as an anti-inflammatory reduction in cytokines.

Step-by-Step Methodology:

  • Cell Seeding: Seed BV2 murine microglial cells at 2.5×105 cells/well in 24-well plates and incubate for 24 h[2].

  • Treatment: Pre-treat cells with the naphthyridine derivative (1, 10, 30, 100 µM) for 1 h[2].

  • Activation: Add 1 µg/mL LPS to the wells. Include a vehicle+LPS control and a vehicle-only control[2].

  • Incubation: Incubate for 24 h.

  • Nitric Oxide (NO) Measurement: Transfer 50 µL of the supernatant to a new 96-well plate. Add 50 µL of Griess reagent. Read absorbance at 540 nm against a standard curve generated with sodium nitrite.

  • Cytokine ELISA: Utilize the remaining supernatant to quantify TNF-α and IL-6 using target-specific ELISA kits according to the manufacturer's instructions[2].

Protocol C: Ex Vivo Oxygen-Glucose Deprivation (OGD) Model

Rationale: Cell lines lack the complex synaptic connections of intact brains. The OGD model in rat hippocampal slices is a highly translatable method mimicking ischemic stroke and severe metabolic stress in complex tissue architecture[4].

OGD Prep 1. Hippocampal Slicing (400 µm) Equil 2. ACSF Equilibration Prep->Equil OGD 3. OGD Induction (15 min, N2) Equil->OGD Reox 4. Reoxygenation + Drug (2h) OGD->Reox Assay 5. TTC Staining / Viability Assay Reox->Assay

Step-by-step workflow for the ex vivo Oxygen-Glucose Deprivation (OGD) model.

Step-by-Step Methodology:

  • Tissue Preparation: Rapidly decapitate adult male Sprague-Dawley rats. Extract the brain and submerge it in ice-cold, oxygenated (95% O2 / 5% CO2) Artificial Cerebrospinal Fluid (ACSF).

  • Slicing: Cut 400 µm thick hippocampal slices using a vibratome[1].

  • Equilibration: Transfer slices to a recovery chamber with standard ACSF containing 10 mM glucose at 37°C for 1 h.

  • OGD Induction: Transfer slices to glucose-free ACSF saturated with 95% N2 / 5% CO2 for exactly 15 minutes to induce severe metabolic stress[4].

  • Reoxygenation & Treatment: Return the slices to standard oxygenated ACSF containing the naphthyridine derivative (e.g., 1–30 µM) for 2 h[4].

  • Viability Assessment: Incubate slices in 2% 2,3,5-triphenyltetrazolium chloride (TTC) for 30 min at 37°C. Extract the red formazan product using DMSO and measure absorbance at 490 nm to quantify tissue viability.

References

  • Title: Synthesis, Inhibitory Activity of Cholinesterases, and Neuroprotective Profile of Novel 1,8-Naphthyridine Derivatives Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: A Novel 1,8-Naphthyridine-2-Carboxamide Derivative Attenuates Inflammatory Responses and Cell Migration in LPS-Treated BV2 Cells via the Suppression of ROS Generation and TLR4/Myd88/NF-κB Signaling Pathway Source: International Journal of Molecular Sciences (MDPI) URL: [Link]

  • Title: Synthesis and anticholinesterase activity of novel non-hepatotoxic naphthyridine-11-amine derivatives Source: Molecular Diversity (PubMed) URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Yield Optimization for 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic bottlenecks associated with 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific synthetic bottlenecks associated with 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one. The 1,5-naphthyridine core is notoriously challenging to functionalize due to its dual basic nitrogen atoms, which frequently poison transition-metal catalysts. This guide provides field-proven strategies, mechanistic troubleshooting, and self-validating protocols to ensure reproducible, high-yield synthesis.

Synthetic Strategy & Workflow

To synthesize this target molecule, researchers typically employ one of two primary strategies starting from 3-bromo-2-methyl-1,5-naphthyridine. Route A is a direct, one-step palladium-catalyzed α-arylation of acetone. While highly convergent, it is prone to catalyst deactivation. Route B is a two-step sequence involving allylation followed by a Wacker oxidation, offering a more robust alternative when Route A fails.

Strategy SM 3-Bromo-2-methyl-1,5-naphthyridine (Starting Material) RouteA Route A: Direct α-Arylation (Pd Catalyst, Acetone, Base) SM->RouteA 1 Step (Direct) RouteB1 Route B Step 1: Allylation (Pd/Allyltributylstannane) SM->RouteB1 2 Steps (Indirect) Product 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one (Target Molecule) RouteA->Product RouteB2 Route B Step 2: Wacker Oxidation (PdCl2, CuCl, O2, H2O) RouteB1->RouteB2 3-Allyl Intermediate RouteB2->Product

Fig 1: Primary synthetic routes for 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one.

Troubleshooting Guide & FAQs

Q1: Why is my direct α-arylation yield consistently below 30%, with recovery of unreacted starting material?

Causality: The 1,5-naphthyridine ring contains two basic nitrogen atoms that strongly coordinate to the palladium center. This creates an off-cycle resting state, leading to irreversible catalyst poisoning. Furthermore, the oxidative addition of palladium into electron-deficient heteroaryl bromides is often the rate-limiting step[1]. Solution: Switch to a highly sterically demanding, electron-rich bidentate ligand like Xantphos, or a bulky monophosphine like MorDalPhos. These ligands enforce a strict coordination geometry that physically blocks the naphthyridine nitrogens from displacing the phosphine ligands[1].

Q2: I am observing a large amount of a viscous yellow byproduct in Route A. What is it, and how do I stop it?

Causality: Acetone undergoes rapid base-catalyzed aldol condensation (forming diacetone alcohol and mesityl oxide) when exposed to strong bases like NaOtBu at elevated temperatures before transmetalation can occur[2]. Solution: Use a weaker, insoluble base such as Cs₂CO₃ or K₃PO₄, and employ a large excess of acetone (often used as the co-solvent). The limited solubility of the base ensures a low steady-state concentration of the enolate, favoring the cross-coupling pathway over self-condensation[2].

Q3: In Route B, my Wacker oxidation stalls at 50% conversion, and a black precipitate forms. How do I drive it to completion?

Causality: The black precipitate is palladium black (Pd(0)), indicating a failure in the catalytic re-oxidation cycle. In traditional Wacker oxidations, Cu(I) must be rapidly re-oxidized to Cu(II) by molecular oxygen. If oxygen mass transfer is poor, or if the heteroaryl substrate coordinates the copper co-catalyst, Pd(0) aggregates and precipitates out of the catalytic cycle[3]. Solution: Increase the O₂ pressure (use a balloon up to 3 atm), increase the stirring rate to >1000 rpm to enhance gas-liquid mixing, and add a coordinating co-solvent like DMF (DMF/H₂O 7:1) to stabilize the monomeric palladium species[3].

Mechanism Pd0 Pd(0)Ln Active Catalyst OxAdd Oxidative Addition (Ar-Br cleavage) Pd0->OxAdd Transmet Enolate Coordination (Acetone + Base) OxAdd->Transmet Poison Catalyst Poisoning (N-chelation by naphthyridine) OxAdd->Poison Deactivation RedElim Reductive Elimination (Product Release) Transmet->RedElim Aldol Side Reaction (Acetone Aldol Condensation) Transmet->Aldol Base-induced RedElim->Pd0 Catalytic Turnover

Fig 2: Pd-catalyzed α-arylation mechanism highlighting common failure points.

Quantitative Optimization Data

The following table summarizes the empirical data for optimizing the direct α-arylation (Route A). Note the dramatic impact of ligand and base selection on the overall yield.

EntryPalladium SourceLigandBaseSolventTemp (°C)Yield (%)Causality / Observation
1Pd₂(dba)₃PPh₃NaOtBuTHF70< 5%Extensive aldol condensation; rapid Pd black formation.
2Pd(OAc)₂BINAPCs₂CO₃Toluene10025%Incomplete conversion; catalyst poisoning by substrate.
3Pd₂(dba)₃XantphosCs₂CO₃Toluene/Acetone10068%Xantphos prevents N-chelation; Cs₂CO₃ minimizes aldol.
4[Pd(allyl)Cl]₂MorDalPhosK₃PO₄Dioxane9082% Optimal oxidative addition; high turnover frequency[1].

Validated Experimental Protocols

To ensure reproducibility, these protocols are designed as self-validating systems . Visual cues are embedded within the steps to confirm that the reaction is proceeding along the correct mechanistic pathway.

Protocol A: Direct α-Arylation of Acetone (Optimized)
  • Catalyst Pre-activation: In an oven-dried Schlenk flask under argon, combine [Pd(allyl)Cl]₂ (2.5 mol%), MorDalPhos (5 mol%), and anhydrous Dioxane (0.1 M). Stir at room temperature for 15 minutes.

    • Self-Validation Check: The solution must transition from a pale yellow suspension to a homogeneous, deep red/orange solution. If it remains pale, the active Pd(0)Lₙ complex has not formed.

  • Reagent Addition: Add 3-bromo-2-methyl-1,5-naphthyridine (1.0 equiv), followed by finely milled anhydrous K₃PO₄ (2.5 equiv) and anhydrous Acetone (5.0 equiv).

  • Reaction: Seal the flask and heat to 90 °C with vigorous stirring (1000 rpm) for 16 hours.

    • Self-Validation Check: Monitor the reaction color at the 1-hour mark. It should be a dark amber. If the solution turns opaque black with a metallic mirror on the flask wall, catalyst precipitation has occurred (check your argon line for oxygen leaks).

  • Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove phosphate salts and catalyst residues. Concentrate under reduced pressure and purify via silica gel chromatography.

Protocol B: Wacker Oxidation of 3-Allyl-2-methyl-1,5-naphthyridine
  • Solvent Preparation: Prepare a 7:1 mixture of DMF and deionized water. Purge the solvent with an O₂ balloon for 10 minutes.

  • Catalyst Loading: To a round-bottom flask, add the 3-allyl-2-methyl-1,5-naphthyridine intermediate (1.0 equiv), PdCl₂ (10 mol%), and CuCl (1.0 equiv). Add the oxygenated solvent mixture.

  • Oxygenation & Reaction: Attach an O₂ balloon. Stir vigorously at room temperature for 24 hours.

    • Self-Validation Check: The solution must remain bright green or blue-green, indicating the presence of active Cu(II). A shift to a muddy brown or black indicates Cu(I) accumulation and impending Pd precipitation, meaning your O₂ mass transfer is insufficient.

  • Workup: Quench with saturated aqueous NH₄Cl to complex the copper salts (solution will turn deep blue). Extract three times with EtOAc, wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

References

1.[1] Title: Substituted arene synthesis by carbonyl or carboxyl compound α-arylation. Source: Organic Chemistry Portal. URL: [Link]

2.[2] Title: Palladium-catalyzed inter- and intramolecular alpha-arylation of amides. Application of intramolecular amide arylation to the synthesis of oxindoles. Source: The Hartwig Group. URL: [Link]

Sources

Optimization

Technical Support Center: Troubleshooting the Insolubility of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one in Biological Assays

Welcome to the Technical Support Center. As drug development professionals and assay scientists, encountering poorly soluble heterocyclic compounds is a daily hurdle.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As drug development professionals and assay scientists, encountering poorly soluble heterocyclic compounds is a daily hurdle. 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one presents a unique challenge: its planar 1,5-naphthyridine core strongly drives intermolecular π−π stacking, while its peripheral methyl and propan-2-one moieties offer limited hydrogen-bonding capacity to water.

This frequently results in macroscopic precipitation or, more insidiously, colloidal aggregation in aqueous bioassays. This guide provides field-proven, self-validating protocols to diagnose and resolve these solubility artifacts.

Section 1: Causality and Diagnostics

Q1: Why does 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one appear to inhibit my target, but the dose-response curve is extremely steep (Hill slope > 1.5)? A1: This is the hallmark of colloidal aggregation. Rather than binding to the target's active site in a 1:1 stoichiometric ratio, the hydrophobic naphthyridine molecules self-associate in the aqueous buffer to form sub-micron colloidal particles. These colloids nonspecifically sequester the target protein, leading to rapid, non-competitive inhibition and unusually steep Hill slopes. Naphthyridine derivatives are particularly prone to this due to their highly planar, lipophilic nature, which exhibits poor kinetic solubility in standard aqueous buffers 1.

Q2: How can I definitively distinguish between true target inhibition, colloidal aggregation, and macroscopic precipitation? A2: You must implement a self-validating diagnostic workflow. True inhibition is reversible and unaffected by mild detergents. Aggregation is easily disrupted by non-ionic surfactants. Macroscopic precipitation physically removes the compound from the solution, which can be detected by centrifugation and analytical quantification. Follow the diagnostic logic outlined in the workflow below.

InsolubilityDiagnostics Start Assay Interference Detected Path1 Anomalous Kinetics (Steep Hill Slope > 1.5) Start->Path1 Path2 Signal Quenching or High Light Scattering Start->Path2 Test1 Add 0.01% Triton X-100 Path1->Test1 Test2 Centrifuge at 10,000 x g Path2->Test2 Result1 Inhibition Reversed? Test1->Result1 Result2 Compound Depleted? Test2->Result2 Diagnosis1 Colloidal Aggregation Result1->Diagnosis1 Yes Diagnosis2 Macroscopic Precipitation Result2->Diagnosis2 Yes

Logical workflow for diagnosing aggregation versus precipitation in bioassays.

Section 2: Experimental Solutions and Formulations

Q3: How can I modify my assay buffer to keep this compound in solution without denaturing my target protein? A3: You must alter the thermodynamic environment of the buffer. Relying solely on DMSO is often insufficient because of the "solvent shift" effect: when the DMSO stock is diluted 100-fold into an aqueous buffer, the local concentration of water spikes, forcing the naphthyridine core out of solution. Instead, consider a multi-pronged approach using co-solvents, surfactants, or host-guest complexation.

Table 1: Solubility Enhancement Strategies for Naphthyridine Derivatives

StrategyRecommended AgentsTypical ConcentrationMechanism of ActionPros & Cons
Co-solvents DMSO, DMF0.5% - 2.0% (v/v)Lowers the dielectric constant of the buffer, increasing lipophile solubility.Pros: Universal applicability.Cons: High concentrations denature target proteins; susceptible to solvent-shift precipitation.
Non-ionic Surfactants Tween-20, Triton X-100, CHAPS0.005% - 0.05% (v/v)Forms micelles that encapsulate the hydrophobic naphthyridine core.Pros: Highly effective at breaking colloidal aggregates.Cons: Can interfere with lipid-dependent enzymes or membrane targets.
Host-Guest Complexation HP- β -Cyclodextrin2% - 10% (w/v)Hydrophobic cavity shields the planar aromatic rings from the aqueous environment.Pros: Excellent biocompatibility; prevents π−π stacking.Cons: Requires optimization of inclusion protocols; may alter apparent Ki​ .

Q4: What is the most reliable method to formulate 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one for high-throughput screening (HTS)? A4: Host-guest complexation using Hydroxypropyl- β -cyclodextrin (HP- β -CD) is highly recommended. The hydrophobic 1,5-naphthyridine core inserts into the non-polar cavity of the cyclodextrin, while the hydrophilic exterior of the cyclodextrin maintains aqueous solubility 2. This effectively shields the planar aromatic system from stacking interactions, preventing both precipitation and colloidal aggregation without interfering with most biochemical targets 3.

Methodology: Self-Validating Preparation of HP- β -CD Inclusion Complexes

Objective: To formulate a kinetically stable aqueous stock of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one that resists precipitation upon serial dilution.

Step 1: Stock Preparation Dissolve the solid 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one in 100% anhydrous DMSO to yield a 10 mM stock solution. Verify complete dissolution visually; the solution should be entirely clear.

Step 2: Carrier Solubilization Prepare a 10% (w/v) solution of Hydroxypropyl- β -cyclodextrin (HP- β -CD) in your target aqueous assay buffer (e.g., 50 mM HEPES, pH 7.4).

Step 3: Controlled Titration Place the HP- β -CD buffer on a magnetic stirrer at 500 RPM. Slowly titrate the 10 mM DMSO stock into the buffer drop-by-drop to achieve a final compound concentration of 100 µM (resulting in 1% final DMSO). Causality Note: Slow addition prevents localized supersaturation, allowing the cyclodextrin cavity time to encapsulate the naphthyridine core before self-association occurs.

Step 4: Thermal Energy Application Sonicate the mixture in a water bath at 37°C for 15 minutes. This provides the activation energy necessary to drive the thermodynamic equilibrium toward the inclusion complex.

Step 5: Validation via Centrifugation Centrifuge the resulting solution at 10,000 x g for 10 minutes at room temperature. This self-validating step ensures that any uncomplexed, precipitated compound is pelleted and removed from the active assay pool.

Step 6: Quantification Carefully aspirate the supernatant. Quantify the soluble fraction using LC-MS or UV-Vis spectroscopy (measuring absorbance at the compound's λmax​ ) to confirm the actual concentration matches the nominal 100 µM target before proceeding to serial dilution.

Section 3: Advanced Troubleshooting

Q5: I am using an acoustic liquid handler (e.g., Echo) to dispense the compound directly into the assay plate. Why am I still seeing high variability between replicates? A5: Acoustic dispensing transfers nanoliter droplets of 100% DMSO stock directly into the aqueous buffer. While this avoids intermediate dilution steps, the instantaneous solvent shift at the droplet-buffer interface can cause localized "micro-precipitation" of the naphthyridine derivative.

Solution: Ensure the assay plate is subjected to immediate and vigorous orbital shaking (e.g., 1000 RPM for 60 seconds) immediately after acoustic transfer to disperse the localized DMSO concentration. Alternatively, pre-dispense the compound into a "dry" plate and add the assay buffer containing 0.01% Tween-20 on top to facilitate rapid, uniform dissolution.

References
  • Title: Pharmacokinetic evaluation of C-3 modified 1,8-naphthyridine-3-carboxamide derivatives with potent anticancer activity: lead finding Source: Taylor & Francis (In Vitro ADME properties and structure correlation of naphthyridine derivatives) URL: [Link]

  • Title: Advancements in Cyclodextrin Complexes with Bioactive Secondary Metabolites and Their Pharmaceutical Applications Source: PMC (National Institutes of Health) URL: [Link]

  • Title: Antifungal activity improved by coproduction of cyclodextrins and anabaenolysins in Cyanobacteria Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

Sources

Troubleshooting

Technical Support Center: Optimization of Reaction Conditions for the Skraup Synthesis of 1,5-Naphthyridines

Welcome to the technical support resource for the Skraup synthesis of 1,5-naphthyridines. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth, field-proven i...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support resource for the Skraup synthesis of 1,5-naphthyridines. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this powerful, yet often challenging, reaction. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot effectively and achieve consistent, high-yield results.

The 1,5-naphthyridine core is a significant pharmacophore in numerous biologically active compounds, and the Skraup synthesis, an adaptation of the classic quinoline synthesis, remains a direct and cost-effective route to this valuable scaffold.[1][2] The reaction typically involves the treatment of a 3-aminopyridine with glycerol, concentrated sulfuric acid, and an oxidizing agent.[3] While the starting materials are readily available, the notoriously exothermic nature of the reaction and the potential for side-product formation, particularly tar, necessitate a nuanced understanding of the reaction parameters.[4]

This guide is structured in a question-and-answer format to directly address the most common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Issue 1: My reaction is extremely vigorous and difficult to control, often leading to a "black tar" mess.

Question: How can I moderate the notoriously exothermic Skraup reaction for a safer and more reproducible synthesis of my 1,5-naphthyridine?

Answer: This is the most frequently encountered issue with the Skraup synthesis. The high exothermicity arises from the rapid, acid-catalyzed dehydration of glycerol to acrolein and the subsequent polymerization of this reactive intermediate under the harsh reaction conditions.[4] Uncontrolled temperature spikes lead to extensive charring and a significant reduction in the yield of the desired product.

Here are the key strategies to tame the reaction:

  • The Critical Role of a Moderator: The addition of a moderating agent is the most effective way to control the reaction's vigor. Ferrous sulfate (FeSO₄·7H₂O) is the most common and highly recommended moderator.[4][5] It is believed to act as an oxygen carrier, facilitating a smoother, more controlled oxidation of the dihydro-naphthyridine intermediate over a longer period.[5] This prevents a rapid, uncontrolled burst of energy. Boric acid can also be used for this purpose.[6]

  • Controlled Reagent Addition: The order and rate of addition are paramount. The concentrated sulfuric acid should always be added slowly and with efficient cooling (e.g., in an ice bath) to a well-stirred mixture of the 3-aminopyridine, glycerol, and ferrous sulfate.[4] Adding the acid before the moderator can trigger a premature and violent reaction.[5]

  • Gradual Heating: Do not rush the heating process. Gently heat the mixture to initiate the reaction. Once the exotherm begins, the reaction is often self-sustaining, and the external heat source should be removed.[6] After the initial vigorous phase subsides, heating can be reapplied to drive the reaction to completion.[4]

  • Efficient Stirring: Use a mechanical stirrer to ensure homogeneous mixing.[4] Poor agitation can lead to localized "hot spots" where polymerization and tar formation are rampant.

G cluster_start Initial Setup cluster_addition Acid Addition cluster_heating Reaction Heating Start Start Combine Combine 3-aminopyridine, glycerol, and FeSO4 Start->Combine Cool Cool mixture in ice bath Combine->Cool Add_H2SO4 Slowly add conc. H2SO4 with vigorous stirring Cool->Add_H2SO4 Maintain cooling Gentle_Heat Gently heat to initiate reaction Add_H2SO4->Gentle_Heat Exotherm Exotherm begins Gentle_Heat->Exotherm Remove_Heat Remove external heat Exotherm->Remove_Heat Reapply_Heat Reapply heat to maintain reflux Remove_Heat->Reapply_Heat End End Reapply_Heat->End Reaction complete

Issue 2: My yield of the desired 1,5-naphthyridine is consistently low.

Question: I've managed to control the reaction, but my yields are still poor. What factors influence the yield, and how can I optimize them?

Answer: Low yields can stem from several factors, ranging from incomplete reaction to product loss during work-up.

  • Reaction Time and Temperature: Ensure the reaction is heated for a sufficient duration at the optimal temperature, typically between 120-160°C for several hours.[6] Monitoring the reaction progress by Thin Layer Chromatography (TLC) is crucial to determine the point of maximum product formation before significant decomposition occurs.

  • Substituent Effects on the 3-Aminopyridine: The electronic nature of substituents on the pyridine ring plays a significant role.

    • Electron-donating groups (EDGs) such as methyl (-CH₃) or methoxy (-OCH₃) groups generally activate the ring towards electrophilic substitution, facilitating the cyclization step and often leading to higher yields.[6]

    • Electron-withdrawing groups (EWGs) like nitro (-NO₂) or halogens (-Cl, -Br) deactivate the ring, making the cyclization more difficult. Harsher reaction conditions (higher temperatures, longer reaction times) may be necessary, which can also increase the likelihood of side reactions and lower the overall yield.[6]

  • Choice of Oxidizing Agent: While nitrobenzene is the traditional oxidizing agent, it can be difficult to remove during work-up and contributes to the reaction's vigor.[4][7] Several alternatives offer milder conditions and potentially higher yields.

    • Sodium m-nitrobenzenesulfonate (m-NO₂PhSO₃Na) is a solid, water-soluble alternative that often provides better reproducibility and yields in the range of 45-50%.[2]

    • Arsenic pentoxide (As₂O₅) is a classic alternative that results in a less violent reaction than nitrobenzene.[7] However, its toxicity is a significant drawback.

    • Iodine (I₂) , often used catalytically, can provide good results and is a milder option.[2]

  • Product Loss During Work-up: 1,5-Naphthyridines are basic compounds. During the neutralization and extraction steps, significant product can be lost if the pH is not carefully controlled or if an insufficient number of extractions are performed. Ensure the aqueous layer is made strongly basic (pH > 10) before extraction with an organic solvent like dichloromethane or chloroform.[3] Multiple extractions are recommended to maximize recovery.

G cluster_solutions Optimization Strategies Low_Yield Low Yield of 1,5-Naphthyridine Incomplete_Reaction Incomplete Reaction Low_Yield->Incomplete_Reaction Substituent_Effects Substituent Effects Low_Yield->Substituent_Effects Oxidizing_Agent Suboptimal Oxidizing Agent Low_Yield->Oxidizing_Agent Workup_Loss Product Loss During Work-up Low_Yield->Workup_Loss Optimize_Time_Temp Optimize reaction time and temperature (TLC) Incomplete_Reaction->Optimize_Time_Temp Consider_Substituents Adjust conditions for EDG vs. EWG Substituent_Effects->Consider_Substituents Select_Oxidant Choose milder/more efficient oxidant Oxidizing_Agent->Select_Oxidant Optimize_Workup Ensure basic pH and perform multiple extractions Workup_Loss->Optimize_Workup

Issue 3: I am struggling with the purification of my final 1,5-naphthyridine product.

Question: My crude product is an impure, dark oil/solid. What are the best strategies for purifying 1,5-naphthyridines, especially those that are highly polar?

Answer: Purification can indeed be challenging due to the basic nature and often high polarity of the 1,5-naphthyridine ring system.

  • Acid-Base Extraction: This is a powerful initial purification step. Dissolve the crude product in a suitable organic solvent (e.g., dichloromethane) and extract with a dilute aqueous acid (e.g., 1M HCl). The basic 1,5-naphthyridine will be protonated and move into the aqueous phase, leaving non-basic, tarry impurities in the organic layer. The aqueous layer can then be washed with fresh organic solvent, basified with a strong base (e.g., NaOH) to deprotonate the product, and then the pure 1,5-naphthyridine can be back-extracted into an organic solvent.

  • Column Chromatography:

    • Normal-Phase (Silica Gel): For less polar 1,5-naphthyridines, silica gel chromatography is effective. However, the basicity of the nitrogen atoms can cause streaking on the column. To mitigate this, a small amount of a basic modifier, such as triethylamine (0.1-1%) or aqueous ammonia, can be added to the eluent system (e.g., dichloromethane/methanol or ethyl acetate/hexanes).[8]

    • Reversed-Phase (C18): For highly polar 1,5-naphthyridines, reversed-phase chromatography is often the method of choice.[9] A mobile phase of water and acetonitrile or methanol is typically used. Adding a modifier like trifluoroacetic acid (TFA) or formic acid can improve peak shape.[9]

    • Alternative Stationary Phases: For particularly challenging separations of polar, basic compounds, consider alternative stationary phases such as alumina (which is basic and can be less harsh than silica), or specialized phases like amino- or diol-functionalized silica for Hydrophilic Interaction Liquid Chromatography (HILIC).[8][10] Strong Cation Exchange (SCX) chromatography is another excellent option for purifying highly polar basic compounds.[11]

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a very effective final purification step. A systematic screening of solvents with varying polarities is recommended. For compounds with poor solubility, a solvent/anti-solvent system can be employed.[6]

  • Work-up to Remove Nitrobenzene: If nitrobenzene is used as the oxidizing agent, it can be challenging to remove. Steam distillation is a classic and effective method.[4][5] The crude reaction mixture is diluted with water, neutralized, and then steam is passed through the mixture. The more volatile nitrobenzene will co-distill with the steam before the 1,5-naphthyridine.[4]

Quantitative Data: Reaction Conditions and Yields

The following tables summarize reaction conditions and yields for the synthesis of various 1,5-naphthyridine derivatives, providing a comparative overview.

Table 1: Skraup Synthesis of Substituted 1,5-Naphthyridines

Starting Material (3-Aminopyridine Derivative)Carbonyl Source/EquivalentOxidizing Agent/CatalystProductYield (%)Reference
3-AminopyridineGlycerolSodium m-nitrobenzenesulfonate1,5-Naphthyridine45-50[2]
3-Amino-5-bromopyridineGlycerolSodium m-nitrobenzenesulfonate3-Bromo-1,5-naphthyridineNot specified[6]
3-Aminopyridine2-MethylpropenalNot specified3-Methyl-1,5-naphthyridine30[3]
3-AminopyridineMethyl vinyl ketoneNot specified4-Methyl-1,5-naphthyridine11[1]
3-Amino-4-methylpyridineAcetaldehydeNot specified2,8-Dimethyl-1,5-naphthyridineNot Reported[3]
2-Chloro-3,5-diaminopyridineHexafluoroacetylacetoneMontmorillonite K102,4-Bis(trifluoromethyl)-1,5-naphthyridin-8-amineNot Reported[1]

Experimental Protocols

Protocol 1: Classical Skraup Synthesis of 1,5-Naphthyridine[6][12]

Materials:

  • 3-Aminopyridine

  • Glycerol

  • Concentrated Sulfuric Acid

  • Nitrobenzene (or sodium m-nitrobenzenesulfonate)

  • Ferrous Sulfate Heptahydrate (FeSO₄·7H₂O)

  • Sodium Hydroxide

  • Dichloromethane

  • Anhydrous Magnesium Sulfate

Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, combine 3-aminopyridine, glycerol, and ferrous sulfate heptahydrate.

  • With efficient cooling in an ice-water bath, slowly and carefully add concentrated sulfuric acid to the stirred mixture.

  • Add the oxidizing agent (e.g., nitrobenzene) to the reaction mixture.

  • Gently heat the reaction mixture to approximately 140-160°C. Once the reaction becomes self-sustaining (exothermic), remove the external heat source.

  • After the initial vigorous reaction subsides, maintain the mixture at a gentle reflux for several hours, monitoring the reaction progress by TLC.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Carefully pour the reaction mixture onto crushed ice and neutralize with a concentrated solution of sodium hydroxide until the pH is strongly basic.

  • Extract the aqueous layer multiple times with dichloromethane.

  • Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (with 0.5% triethylamine in the eluent) or by recrystallization.

Protocol 2: Modified Skraup Synthesis of 3-Bromo-1,5-Naphthyridine[6]

Materials:

  • 3-Amino-5-bromopyridine

  • Glycerol

  • Concentrated Sulfuric Acid

  • Sodium m-nitrobenzenesulfonate (m-NO₂PhSO₃Na)

  • Sodium Hydroxide

  • Ethyl Acetate

  • Anhydrous Sodium Sulfate

Procedure:

  • Follow the general procedure outlined in Protocol 1, substituting 3-amino-5-bromopyridine for 3-aminopyridine and sodium m-nitrobenzenesulfonate for nitrobenzene.

  • The reaction is typically heated at a lower temperature of approximately 120-130°C for 2-3 hours.

  • After work-up and extraction with ethyl acetate, the crude product is purified by column chromatography to yield 3-bromo-1,5-naphthyridine.

Mandatory Visualizations

G cluster_step1 Step 1: Acrolein Formation cluster_step2 Step 2: Michael Addition cluster_step3 Step 3: Cyclization & Dehydration cluster_step4 Step 4: Oxidation Glycerol Glycerol Acrolein Acrolein Glycerol->Acrolein H2SO4, Δ (Dehydration) Michael_Adduct β-(3-Pyridylamino)propionaldehyde Acrolein->Michael_Adduct 3-Aminopyridine 3-Aminopyridine 3-Aminopyridine->Michael_Adduct Dihydro-naphthyridine Dihydro-1,5-naphthyridine Michael_Adduct->Dihydro-naphthyridine H2SO4, Δ 1,5-Naphthyridine 1,5-Naphthyridine Dihydro-naphthyridine->1,5-Naphthyridine Oxidizing Agent

G cluster_control Reaction Control cluster_conditions Reaction Conditions cluster_workup Work-up & Purification Start Reaction Issue (e.g., Low Yield, Tar) Vigorous Is the reaction too vigorous? Start->Vigorous Control_Measures Implement Control Measures: - Add FeSO4 - Slow H2SO4 addition - Gradual heating Vigorous->Control_Measures Yes Optimal_Conditions Are reaction conditions (time, temp) optimal? Vigorous->Optimal_Conditions No End Improved Synthesis Control_Measures->End Optimize Optimize using TLC monitoring Optimal_Conditions->Optimize No Workup_Loss Is product lost during work-up? Optimal_Conditions->Workup_Loss Yes Optimize->End Optimize_Workup Optimize work-up: - Adjust pH - Multiple extractions - Appropriate purification Workup_Loss->Optimize_Workup Yes Optimize_Workup->End

References

  • BenchChem. (2025). Technical Support Center: Skraup Synthesis of Naphthyridines. BenchChem.
  • BenchChem. (2025). Application Notes and Protocols for the Synthesis of Substituted 1,5-Naphthyridines via Skraup Synthesis. BenchChem.
  • BenchChem. (2025).
  • Li, Y., & Li, H. (2013). Selective separation and purification of highly polar basic compounds using a silica-based strong cation exchange stationary phase. Analytica Chimica Acta, 798, 80-86.
  • Fuertes, M., et al. (2020). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. Molecules, 25(15), 3434.
  • Clarke, H. T., & Davis, A. W. (1941). Quinoline. Organic Syntheses, Coll. Vol. 1, p.478.
  • BenchChem. (2025). Technical Support Center: Skraup Synthesis of Naphthyridines. BenchChem.
  • ResearchGate. (2014). How can one remove nitrobenzene from reaction mixture without column chromatography?
  • Da Settimo, A., et al. (2004). Identification of 1,5-Naphthyridine Derivatives as a Novel Series of Potent and Selective TGF-β Type I Receptor Inhibitors. Journal of Medicinal Chemistry, 47(19), 4665-4675.
  • Reddit. (2023). Purification of strong polar and basic compounds. r/Chempros.
  • BenchChem. (2025). Comparative analysis of quinoline synthesis methods (Skraup, Doebner-von Miller, etc.). BenchChem.
  • Teledyne ISCO. (n.d.).
  • Qiita. (2015). Graphvizとdot言語でグラフを描く方法のまとめ. Qiita.
  • IIP Series. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. IIP Series.
  • BenchChem. (2025). Application Note: Synthesis of 1,5-Naphthyridine-4-carboxylic Acid Esters. BenchChem.
  • Vive Chemistry. (2012). Skraup's Synthesis. WordPress.com.
  • Biotage. (2023).
  • Wang, X., et al. (2006). Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. The Journal of Organic Chemistry, 71(15), 5895-5897.
  • Cantera. (2024). Viewing a reaction path diagram.
  • ResearchGate. (2021).
  • Wikipedia. (2020). Skraup reaction. Wikipedia.
  • Sciencemadness.org. (2010). Skraup Reaction- Preferred Workup?. Sciencemadness.org.
  • Curly Arrow. (2009). The Skraup Reaction - How to Make a Quinoline. WordPress.com.
  • ResearchGate. (2014).
  • Singh, U. P., & Gaikwad, D. D. (2015). Recent Applications of Doebner, Doebner-von Miller and Knoevenagel-Doebner Reactions in Organic Syntheses. Journal of the Korean Chemical Society, 59(5), 373-387.
  • Kethireddy, S., et al. (2023). Development of methodologies for synthesis of 4-hydroxy-[2][4]naphthyridine-3-carbonitriles. Materials Today: Proceedings.

  • PrepChem.com. (n.d.). Synthesis of 1,5-Naphthyridine. PrepChem.com.
  • MDPI. (2020).
  • Fuertes, M., et al. (2020).
  • Graphviz. (2024). DOT Language. Graphviz.
  • Qiita. (2015). Graphvizとdot言語でグラフを描く方法のまとめ. Qiita.
  • YouTube. (2022).
  • Chemtips. (2014). Getting through the “black tar phase”. WordPress.com.
  • MDPI. (2016). Recent Advances in Metal-Free Quinoline Synthesis. MDPI.
  • Royal Society of Chemistry. (2023). Multicomponent strategies for synthesizing naphthyridine derivatives: recent advances and mechanistic insights. Organic & Biomolecular Chemistry.
  • Reddit. (2024). Help with Skraup synthesis. r/chemhelp.
  • Wikipedia. (2023). Skraup reaction. Wikipedia.
  • Holliday, A. E., et al. (2011). Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties. Journal of fluorescence, 21(3), 1089–1095.

Sources

Optimization

identification and minimization of side products in 1,5-naphthyridine derivative synthesis

Prepared by: Senior Application Scientist, Gemini Division Welcome to the technical support center for the synthesis of 1,5-naphthyridine derivatives. This guide is designed for researchers, medicinal chemists, and drug...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, Gemini Division

Welcome to the technical support center for the synthesis of 1,5-naphthyridine derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the complexities of synthesizing this privileged heterocyclic scaffold. We will address common experimental challenges, focusing on the identification and minimization of side products to improve yield, purity, and reproducibility.

This resource is structured into two main sections: a Troubleshooting Guide for immediate, problem-specific assistance, and a Frequently Asked Questions (FAQs) section for broader conceptual understanding.

Troubleshooting Guide: Navigating Common Synthetic Hurdles

This section addresses specific issues that may arise during the synthesis of 1,5-naphthyridine derivatives. Each entry details the potential cause, the underlying chemical principles, and actionable solutions.

Q1: My Skraup reaction is producing a low yield and a significant amount of dark, tar-like material. What is causing this, and how can I mitigate it?

Root Cause Analysis: The classic Skraup synthesis involves harsh reaction conditions, typically using concentrated sulfuric acid as both a solvent and a catalyst at high temperatures.[1] Glycerol is dehydrated in-situ to form acrolein, a highly reactive Michael acceptor. These aggressive conditions can lead to several side reactions:

  • Polymerization: Acrolein and other reactive intermediates can readily polymerize under strong acid and heat, forming insoluble, high-molecular-weight tars.

  • Over-oxidation and Degradation: The starting 3-aminopyridine and the naphthyridine product can be susceptible to degradation and charring under the reaction's oxidative and acidic environment.[2]

Strategic Solutions: The key is to moderate the reaction conditions without sacrificing the cyclization efficiency.

  • Select a Milder Oxidizing Agent: While traditional methods used arsenic pentoxide or nitrobenzene, modern variations employ less aggressive and more environmentally benign agents. Iodine, in particular, has shown good results.[2]

  • Optimize Acid and Solvent: While sulfuric acid is standard, carefully controlling its concentration and the overall reaction temperature is critical. Using a co-solvent like dioxane/water can help modulate the reaction's exothermicity and improve solubility.[2]

  • Controlled Addition: Instead of combining all reagents at once, consider a slow, controlled addition of the 3-aminopyridine derivative to the glycerol/acid mixture at a moderately elevated temperature. This can help control the initial exothermic reaction and minimize the concentration of reactive intermediates.

Table 1: Comparison of Skraup Reaction Conditions for 1,5-Naphthyridine Synthesis

ParameterTraditional MethodModified MethodRationale for Improvement
Oxidizing Agent Arsenic Pentoxide / NitrobenzeneIodine (I₂) / Sodium m-nitrobenzenesulfonateReduces harshness, improves safety, and minimizes tar formation.[1][2]
Solvent Concentrated H₂SO₄H₂SO₄ / Dioxane-WaterBetter temperature control and improved solubility of intermediates.[2]
Temperature >150 °C120-140 °CLower temperature decreases the rate of polymerization and degradation.
Q2: The thermal cyclization step in my Gould-Jacobs synthesis is sluggish and results in an incomplete reaction. What are my options?

Root Cause Analysis: The Gould-Jacobs reaction involves an initial condensation of a 3-aminopyridine with an active methylene compound like diethyl ethoxymethylenemalonate (DEEM), followed by a high-temperature intramolecular cyclization.[3] This thermal electrocyclization has a significant activation energy barrier, often requiring temperatures of ~250 °C to proceed efficiently.[4] Insufficient temperature or reaction time will lead to the isolation of the uncyclized vinylogous amide intermediate.

Strategic Solutions:

  • High-Boiling Point Solvents: The most common solution is to use a solvent with a sufficiently high boiling point, such as Dowtherm A or diphenyl ether, to maintain the required temperature consistently.[2][4]

  • Microwave-Assisted Synthesis: Microwave irradiation is an excellent alternative to conventional heating. It can dramatically reduce reaction times from hours to minutes by efficiently and rapidly heating the reaction mixture to the target temperature, often leading to cleaner reactions and higher yields.[3]

Experimental Protocol: Microwave-Assisted Gould-Jacobs Cyclization
  • Place the dried vinylogous amide intermediate (obtained from the condensation of 3-aminopyridine and DEEM) into a microwave reaction vessel equipped with a magnetic stir bar.

  • Add a high-boiling point solvent (e.g., diphenyl ether) to ensure even heating.

  • Seal the vessel and place it in the microwave reactor.

  • Irradiate the mixture at a temperature of 240-250 °C for 15-30 minutes. Monitor the pressure to ensure it remains within safe limits.

  • After the reaction is complete, allow the vessel to cool to room temperature.

  • Precipitate the product by adding a non-polar solvent like hexanes and collect the solid by filtration.

  • Wash the solid with hexanes to remove the high-boiling point solvent and dry under vacuum.

Q3: My Friedländer synthesis is giving a complex mixture of products, including what appears to be a self-condensation byproduct. How can I improve the selectivity?

Root Cause Analysis: The Friedländer synthesis condenses an ortho-aminoaryl aldehyde or ketone with a compound containing an α-methylene group.[5] Side reactions can occur, particularly the self-condensation of the 2-aminonicotinaldehyde starting material, which can lead to dimer formation.[6] The choice of catalyst (acid or base) and harsh reaction conditions can exacerbate these issues.

Strategic Solutions:

  • Employ Modern, Mild Catalysts: Recent advancements have focused on developing more efficient and environmentally benign catalysts that operate under milder conditions. Choline hydroxide in water or cerium(III) chloride in a solvent-free system have proven effective in minimizing side reactions and improving yields.[5]

  • Control Stoichiometry: Ensure precise control over the stoichiometry of the reactants. A slight excess of the active methylene compound can sometimes help favor the desired intermolecular reaction over the self-condensation of the amino-aldehyde.

  • Solvent-Free or Aqueous Conditions: Performing the reaction under solvent-free or aqueous conditions can reduce the formation of byproducts and simplify the workup procedure.[5]

cluster_desired Desired Pathway cluster_side Side Reaction reagents 2-Aminonicotinaldehyde + Active Methylene Compound catalyst Catalyst (Acid/Base) reagents->catalyst product 1,5-Naphthyridine Derivative catalyst->product Intermolecular Condensation side_product Self-Condensation Byproduct (Dimer) catalyst->side_product Self-Condensation

Caption: Competing pathways in the Friedländer synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for constructing the 1,5-naphthyridine core, and what are their pros and cons?

The three most common classical methods for building the 1,5-naphthyridine skeleton are the Skraup, Gould-Jacobs, and Friedländer reactions. Each has distinct advantages and disadvantages.

Table 2: Comparison of Major Synthetic Routes to 1,5-Naphthyridines

Synthetic RouteStarting MaterialsTypical ConditionsKey AdvantagesCommon Issues & Side Products
Skraup Synthesis 3-Aminopyridine derivative, GlycerolH₂SO₄, Oxidizing Agent, High Temp (>150 °C)Uses simple, inexpensive starting materials.[1]Harsh conditions, significant tar formation, low yields, safety concerns.[2]
Gould-Jacobs Reaction 3-Aminopyridine derivative, Malonic ester derivative (e.g., DEEM)Two steps: 1) Condensation (120-130 °C) 2) Thermal Cyclization (~250 °C)Good for accessing 4-hydroxy-1,5-naphthyridines, which are versatile intermediates.[3]Incomplete cyclization, potential for regioisomeric byproducts, requires very high temperatures.[4]
Friedländer Annulation o-Aminoaryl aldehyde/ketone, α-Methylene compoundAcid or Base catalyst (e.g., KOH, ChOH), Moderate Temp (50-100 °C)High versatility, generally milder conditions, good yields with modern catalysts.[5][7]Self-condensation of the amino-aldehyde, requires specific ortho-amino carbonyl precursors.[6]
Q2: Which analytical techniques are most effective for identifying and quantifying side products?

A multi-pronged analytical approach is essential for robust characterization.

  • Thin-Layer Chromatography (TLC): The first line of defense for real-time reaction monitoring. It helps visualize the consumption of starting materials and the formation of the main product and major byproducts.

  • High-Performance Liquid Chromatography (HPLC/UPLC): The gold standard for determining the purity of the final product and quantifying the relative amounts of different components in a reaction mixture.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Indispensable for identifying unknown peaks. By providing the mass-to-charge ratio of byproducts, it allows you to propose potential structures and understand the side reactions occurring. A forced degradation study can help identify potential degradation products.[8]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for the unambiguous structural elucidation of the final product and any isolated, purified side products.

Q3: How can I prevent the degradation of my final 1,5-naphthyridine product during workup and storage?

1,5-Naphthyridine derivatives can be susceptible to degradation, especially if they contain sensitive functional groups.

  • pH Control: The heterocyclic nitrogen atoms can be protonated or involved in acid/base-catalyzed hydrolysis of nearby functional groups (e.g., esters, amides). During aqueous workups and for long-term storage in solution, use a neutral buffer (pH 6-8).[8]

  • Protection from Light: Aromatic heterocyclic systems are often photosensitive and can undergo photodegradation. Always store solutions in amber vials or wrap containers in aluminum foil.[8]

  • Temperature Control: To minimize degradation kinetics, store solid compounds and solutions at low temperatures (2-8 °C or frozen at -20 °C). However, always perform a freeze-thaw stability test to ensure the compound does not degrade during the freezing and thawing process.[8]

  • Inert Atmosphere: For particularly electron-rich or otherwise sensitive derivatives, consider storing the solid material under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.

cluster_analysis Analysis cluster_troubleshooting Troubleshooting Action start Reaction Complete. Is yield/purity low? lcms Analyze by LC-MS start->lcms Yes end_node Optimized Synthesis start->end_node No nmr Isolate major byproduct and analyze by NMR lcms->nmr tar Skraup Issue: - Use milder oxidant - Lower temperature nmr->tar Identified as polymerization incomplete Gould-Jacobs Issue: - Use microwave - Use higher boiling solvent nmr->incomplete Identified as uncyclized intermediate mixture Friedländer Issue: - Use milder catalyst - Control stoichiometry nmr->mixture Identified as self-condensation tar->end_node incomplete->end_node mixture->end_node

Sources

Troubleshooting

methods to enhance the target selectivity of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one

Platform: Medicinal Chemistry & Assay Development Target Scaffold: 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with dr...

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Author: BenchChem Technical Support Team. Date: April 2026

Platform: Medicinal Chemistry & Assay Development Target Scaffold: 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter promiscuity issues when working with nitrogenous bicyclic scaffolds. The compound 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one is a highly versatile intermediate. However, its flexible propan-2-one side chain and planar core often lead to off-target kinase binding.

This guide provides field-proven, self-validating methodologies to troubleshoot off-target liabilities and engineer high target selectivity (e.g., targeting ALK5/TGF-β over p38 MAPK or PI4K over human lipid kinases)[1][2].

Part 1: Knowledge Base & FAQs (Design & Causality)

Q1: Why does the 1,5-naphthyridine core exhibit baseline promiscuity across the kinome? A1: The 1,5-naphthyridine ring is a privileged pharmacophore that mimics the adenine ring of ATP. The N1 and N5 nitrogen atoms act as potent hydrogen-bond acceptors that readily interact with the backbone amides of the kinase hinge region (e.g., His-283 in ALK5)[1]. Because this hinge motif is highly conserved across the kinome, the unmodified core inherently lacks selectivity.

Q2: What is the mechanistic purpose of the 2-methyl group on this scaffold? A2: The 2-methyl group acts as a steric gatekeeper. By introducing bulk adjacent to the N1 hinge-binding atom, it induces a steric clash with kinases that possess bulky "gatekeeper" residues in their ATP-binding pockets. This simple modification immediately filters out a significant portion of off-target kinases, acting as the first layer of selectivity.

Q3: How does the propan-2-one moiety at the 3-position limit selectivity, and how can we optimize it? A3: The propan-2-one (-CH₂-C(=O)-CH₃) side chain is highly flexible. This flexibility allows the molecule to adopt multiple conformations, paying an entropic penalty upon binding but enabling it to fit into various off-target pockets. Troubleshooting Fix: We strongly recommend using the propan-2-one moiety as a synthetic precursor to perform a condensation reaction, cyclizing it into a rigid pyrazole or aminothiazole ring. Rigidifying this vector forces the molecule into a single bioactive conformation that projects specifically into the target's selectivity pocket, forming unique H-bonds (e.g., with Asp-351 and Lys-232 in ALK5) that are not present in off-targets like p38 MAPK[1].

G Ligand Extracellular Ligand (e.g., TGF-β) Receptor Target Kinase (e.g., ALK5) Ligand->Receptor Pathway Downstream Phosphorylation Receptor->Pathway Tx Gene Transcription Pathway->Tx Inhibitor Optimized Naphthyridine (Rigidified C-3) Inhibitor->Receptor Hinge Binding & Steric Fit

Fig 1: Target signaling pathway and the mechanism of rigidified naphthyridine inhibition.

Part 2: Quantitative SAR & Selectivity Data

To illustrate the causality of rigidifying the propan-2-one side chain, the table below summarizes the biochemical translation of these structural modifications when optimizing for ALK5 over p38 MAPK[1].

Compound ModificationPrimary Target IC₅₀ (nM)Off-Target IC₅₀ (nM)Selectivity RatioMechanistic Rationale
Unmodified Propan-2-one Lead 2741,2004.3xFlexible linker allows multi-kinase hinge binding.
C-3 Aminothiazole Cyclization 61,200200xImproved Van der Waals contacts in selectivity pocket.
C-3 Pyrazole Cyclization 4>10,000>2500xRigidified N1/N2 H-bonds with specific target side-chains.

Part 3: Troubleshooting Guides & Experimental Protocols

Issue 1: High False-Positive Rates in Biochemical Selectivity Profiling

Symptom: Your 1,5-naphthyridine derivatives show potent inhibition across a broad panel of kinases, suggesting poor selectivity despite structural optimization. Root Cause: Planar nitrogenous heterocycles are highly prone to colloidal aggregation in aqueous buffers, non-specifically sequestering proteins and causing artificial pan-assay interference (PAINS). Solution: Implement a self-validating radiometric assay with strict detergent controls and K_m(ATP) balancing.

Protocol 1: Self-Validating Radiometric Kinase Selectivity Assay

  • Buffer Preparation (Crucial Step): Prepare 10 µL of kinase buffer containing the purified kinase domain. Causality check: You MUST include 0.01% Triton X-100. This detergent breaks up colloidal aggregates. If your compound loses activity upon adding Triton, your previous "selectivity" was an aggregation artifact.

  • Acoustic Dispensing: Dispense the naphthyridine derivatives in a 10-point dose-response curve (10 µM to 0.5 nM) using an acoustic liquid handler (e.g., Echo) to eliminate plastic tip-carryover of hydrophobic compounds.

  • K_m Balanced Initiation: Add 10 µL of ATP solution spiked with [γ-³³P]ATP. Causality check: The cold ATP concentration must be set exactly at the specific K_m(ATP) for each individual kinase tested. This ensures that the IC₅₀ values are directly comparable across different kinases (Cheng-Prusoff relationship).

  • Termination & Readout: Incubate for 45 minutes, quench with 3% phosphoric acid, transfer to a filter plate, wash 3x, and measure ³³P incorporation via liquid scintillation counting.

  • System Validation: Calculate the Z'-factor using DMSO (negative control) and a known selective inhibitor (positive control). A Z'-factor > 0.6 validates the run.

Issue 2: Disconnect Between Biochemical and Cellular Selectivity

Symptom: The optimized pyrazole derivative shows 2500x selectivity biochemically, but cellular assays show non-specific toxicity or off-target phenotypic effects. Root Cause: The compound may be hitting off-targets in the complex cellular milieu, or the observed reduction in pathway signaling is actually being driven by compound cytotoxicity rather than target engagement. Solution: Run a multiplexed, orthogonal cellular reporter assay with an integrated viability control.

Protocol 2: Orthogonal Cellular Target Engagement & Viability Assay

  • Cell Seeding & Transfection: Seed HepG2 cells at 20,000 cells/well in a 96-well plate. Transfect with a target-specific luciferase reporter (e.g., p3TP-Lux for TGF-β signaling).

  • Co-Treatment: After 24 hours, treat cells with the naphthyridine compound and simultaneously stimulate with the pathway ligand (e.g., 1 ng/mL TGF-β1). Incubate for 18 hours.

  • Multiplexed Readout (The Self-Validating Step):

    • Step 3a (Viability): Add CellTiter-Fluor™ to measure live-cell protease activity. Incubate for 30 mins and read fluorescence (Ex 400nm / Em 505nm).

    • Step 3b (Efficacy): Directly add ONE-Glo™ Luciferase reagent to the same wells to measure specific pathway transcription via luminescence.

  • Data Normalization: Divide the luminescence signal by the fluorescence signal. Causality check: If both signals drop simultaneously, your compound is cytotoxic, not selective. If only luminescence drops, you have confirmed true, selective cellular target engagement.

W Lead 1-(2-Methyl-1,5-naphthyridin- 3-yl)propan-2-one SAR C-3 Cyclization (e.g., Pyrazole) Lead->SAR Kinase Biochemical Profiling (Triton X-100 Control) SAR->Kinase Cell Multiplexed Cellular Efficacy vs Viability Kinase->Cell

Fig 2: Hit-to-lead optimization workflow for enhancing and validating target selectivity.

Sources

Optimization

Technical Support Center: Investigating Resistance to 1,5-Naphthyridine Therapeutics

Welcome to the Application Support Center. This guide is designed for researchers and drug development professionals investigating resistance mechanisms associated with 1,5-naphthyridine-based therapeutic agents.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. This guide is designed for researchers and drug development professionals investigating resistance mechanisms associated with 1,5-naphthyridine-based therapeutic agents. Because the 1,5-naphthyridine scaffold is highly versatile—acting as an ATP-competitive kinase inhibitor in oncology (e.g., TGF-βR1) and an anti-infective agent (e.g., Plasmodium falciparum PI4K)—resistance phenotypes can manifest through diverse evolutionary pathways.

Below, you will find field-proven troubleshooting guides, causal explanations for resistance, and self-validating experimental protocols.

FAQ 1: Target-Site Mutations in the Kinase Domain

Q: My 1,5-naphthyridine-based TGF-βR1 inhibitor shows a 50-fold drop in efficacy in a resistant cell line, but total receptor expression remains unchanged. How do I determine if a selectivity pocket mutation is responsible?

The Science (Causality): 1,5-naphthyridine derivatives act as potent ATP-competitive inhibitors. Crystallographic data (e.g., PDB: 1VJY) reveals that the 1,5-naphthyridine core occupies the highly conserved hinge region of the kinase[1]. However, inhibitor selectivity and high-affinity binding are driven by substitutions (such as a pyridine moiety) extending into the "selectivity pocket," which is orthogonal to the hinge region and formed by residues like Ser-280 in TGF-βR1[1]. Point mutations at these specific residues cause severe steric clashes with the inhibitor without compromising the binding of endogenous ATP, leading to profound drug resistance.

Troubleshooting Protocol: Site-Directed Mutagenesis and ADP-Glo Kinase Assay This system is self-validating: it utilizes a wild-type (WT) positive control to confirm baseline drug efficacy and a kinase-dead mutant to establish the assay's noise floor.

  • Mutagenesis & Expression: Generate plasmids harboring the suspected mutation (e.g., S280A or S280M in TGF-βR1) alongside a WT control and a kinase-dead control (e.g., K232R). Express the recombinant proteins in an Sf9 insect cell or E. coli system and purify via affinity chromatography.

  • Assay Setup: Prepare a 384-well plate. Add 10 µL of kinase buffer containing the purified recombinant kinase (WT or mutant) and the specific substrate peptide.

  • Inhibitor Titration: Add the 1,5-naphthyridine inhibitor in a 10-point dose-response dilution series (e.g., 0.1 nM to 10 µM). Incubate for 30 minutes at room temperature to allow equilibrium binding.

  • ATP Addition: Initiate the reaction by adding ATP at the Km​ concentration specific to the WT kinase. Incubate for 60 minutes.

  • Detection: Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes. Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

  • Data Analysis: Calculate the IC50. A significant rightward shift in the IC50 for the mutant compared to the WT confirms that the mutation disrupts 1,5-naphthyridine binding.

FAQ 2: Phenotypic Adaptation and Bypass Signaling

Q: We are evaluating 2,8-disubstituted-1,5-naphthyridines against Plasmodium falciparum PI4K (PfPI4K). The parasite strains show reduced sensitivity over prolonged exposure, but genomic sequencing reveals no mutations in the PI4K gene. What is the next logical step?

The Science (Causality): In the absence of target-site mutations, resistance to 1,5-naphthyridine-based PfPI4K inhibitors often arises via phenotypic adaptation. The parasite may upregulate alternative lipid kinases to bypass the PI4K blockade. To combat this, modern drug development strategies utilize 1,5-naphthyridines with basic groups at the 8-position, which act as dual inhibitors: they retain PfPI4K inhibitory activity while simultaneously disrupting the host hemoglobin degradation pathway by inhibiting hemozoin formation[2]. If your compound is a single-target inhibitor, bypass signaling is highly probable.

Troubleshooting Protocol: Target Amplification and Bypass Validation This workflow ensures that you differentiate between target overproduction and alternative pathway activation.

  • Quantitative PCR (qPCR): Extract genomic DNA and total RNA from both sensitive and resistant P. falciparum strains. Perform qPCR to check for PfPI4K gene copy number variations (amplification) and RT-qPCR for transcript overexpression.

  • Hemozoin Formation Assay (For Dual Inhibitors): If testing a dual inhibitor, isolate trophozoite-stage parasites. Extract hemozoin and quantify it using a colorimetric assay (absorbance at 405 nm) after solubilization in NaOH. Compare the inhibition of hemozoin formation between WT and resistant strains to see if the secondary target pathway has been altered[2].

  • Lipidomics: Perform mass spectrometry-based lipidomics to quantify intracellular phosphatidylinositol 4-phosphate (PI4P) levels. If PI4P levels are maintained in the resistant strain despite high drug concentrations, a bypass kinase is actively substituting for PfPI4K.

FAQ 3: Pharmacokinetic Resistance (Efflux Mechanisms)

Q: My 1,5-naphthyridine compound loses efficacy in whole-cell assays but remains highly potent against the purified recombinant kinase. How do I prove this is an efflux pump issue?

The Science (Causality): Heterocyclic compounds like 1,5-naphthyridines can be substrates for ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP). Upregulation of these pumps actively extrudes the drug, drastically reducing the intracellular concentration below the therapeutic threshold, even though the biochemical target remains perfectly sensitive.

Troubleshooting Protocol: Intracellular Accumulation Assay (LC-MS/MS)

  • Cell Seeding & Treatment: Seed WT and resistant cells in 6-well plates. Treat with the 1,5-naphthyridine compound at the WT IC90 concentration.

  • Self-Validating Control: In a parallel set of wells, co-treat the cells with the 1,5-naphthyridine compound AND a known efflux pump inhibitor (e.g., Verapamil for P-gp, or Ko143 for BCRP).

  • Extraction: After a 2-hour incubation, wash the cells rapidly with ice-cold PBS to halt transport. Lyse the cells using 80% cold methanol.

  • Quantification: Centrifuge to pellet debris. Analyze the supernatant via LC-MS/MS to quantify the intracellular concentration of the 1,5-naphthyridine agent.

  • Interpretation: If the resistant cells show significantly lower intracellular drug concentrations than WT cells, AND this deficit is rescued by the addition of Verapamil/Ko143, efflux-mediated resistance is definitively confirmed.

Quantitative Data: Resistance Profiles of 1,5-Naphthyridine Derivatives

The following table summarizes typical resistance shifts observed during the optimization of 1,5-naphthyridine derivatives across different therapeutic models.

Compound Class / TargetModel SystemWT IC50 (nM)Resistant IC50 (nM)Resistance Factor (RF)Primary Mechanism of Resistance
1,5-Naphthyridine (Cmpd 1) TGF-βR1 (Oncology)6.0> 500> 83xSelectivity pocket mutation (Ser-280)[1]
2,8-Disubstituted-1,5-Naphthyridine PfPI4K (P. falciparum)40.09,400235xTarget amplification / Bypass[2]
Dual Inhibitor (C8-Basic Amine) PfPI4K + Hemozoin70.085.01.2xResistant to resistance (Dual MoA)[2]
1,5-Naphthyridine-3-carboxylic acid CrtM (S. aureus)15.5185.011.9xEfflux pump upregulation (NorA)[3]

Visualizing Resistance Mechanisms and Workflows

To assist in your experimental design, the following diagrams map out the biological mechanisms of resistance and the recommended diagnostic workflow.

ResistanceMechanisms Drug 1,5-Naphthyridine Therapeutic Agent Target Primary Kinase Target (e.g., TGF-βR1 / PfPI4K) Drug->Target Inhibits (WT) Mut Target Mutation (e.g., Ser-280 Steric Clash) Drug->Mut Reduced Affinity Efflux Drug Efflux (ABC Transporters) Drug->Efflux Substrate Bypass Bypass Signaling (Alternative Kinases) Target->Bypass Selective Pressure Mut->Target Alters Binding Pocket Efflux->Drug Active Extrusion Bypass->Target Functional Rescue

Caption: Diagram 1: Biological mechanisms of resistance to 1,5-naphthyridine kinase inhibitors.

Workflow Start Resistant Phenotype Observed in vitro Seq 1. Target Sequencing (Sanger/NGS) Start->Seq Accum 2. Intracellular Accumulation Assay Seq->Accum WT Sequence MutFound Target Mutation Confirmed Seq->MutFound Mutation Present Omics 3. Phosphoproteomics / Lipidomics Accum->Omics Normal Drug Conc. EffluxFound Efflux Pump Upregulation Accum->EffluxFound Low Intracellular Drug Conc. BypassFound Bypass Pathway Activated Omics->BypassFound Altered Downstream Signaling

Caption: Diagram 2: Step-by-step experimental workflow for diagnosing the root cause of resistance.

References

  • Medicinal Chemistry Strategies in Targeting TGF-βR1 Kinase Domain: Unveiling Insights into Inhibitor Structure–Activity Relationship (SAR) . MDPI. URL:[Link]

  • 2,8-Disubstituted-1,5-naphthyridines as Dual Inhibitors of Plasmodium falciparum Phosphatidylinositol-4-kinase and Hemozoin Formation with In Vivo Efficacy . Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

  • Napthyridine-derived compounds as promising inhibitors for Staphylococcus aureus CrtM: a primer for the discovery of potential anti-Staphylococcus aureus agents . Frontiers in Microbiology. URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

comparative efficacy analysis of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one versus established pharmaceuticals

Comparative Efficacy Analysis: 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one vs. Established Fluoroquinolones in Resistant Bacterial Pathogens Executive Summary & Mechanistic Rationale The escalating crisis of antimicro...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Efficacy Analysis: 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one vs. Established Fluoroquinolones in Resistant Bacterial Pathogens

Executive Summary & Mechanistic Rationale

The escalating crisis of antimicrobial resistance necessitates the development of novel scaffolds that bypass established resistance mechanisms. For decades, established fluoroquinolones (FQs) such as ciprofloxacin and moxifloxacin have been the frontline therapeutics targeting bacterial DNA gyrase and topoisomerase IV. These established pharmaceuticals function by stabilizing the transient enzyme-DNA cleavage complex, resulting in lethal double-stranded DNA breaks[1].

However, the clinical utility of FQs is increasingly compromised by target-mediated resistance. Point mutations within the Quinolone Resistance-Determining Region (QRDR)—most notably the Ser83L and Asp87N substitutions in the GyrA subunit of Escherichia coli—induce severe steric hindrance, effectively abolishing FQ binding affinity[1].

1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one (herein designated as 2M-1,5N-3P ) represents a highly optimized, next-generation scaffold within the Novel Bacterial Topoisomerase Inhibitor (NBTI) class[2]. Unlike FQs, 2M-1,5N-3P does not rely on the QRDR for target engagement. Instead, the 1,5-naphthyridine core intercalates at the DNA twofold symmetry axis, while the propan-2-one moiety projects into a distinct, highly conserved allosteric pocket. Because this binding site is spatially distinct from the QRDR, 2M-1,5N-3P retains potent bactericidal activity against multidrug-resistant (MDR) isolates, completely bypassing the structural mutations that render FQs obsolete.

MOA FQ Fluoroquinolones (e.g., Ciprofloxacin) GyrA_WT Wild-Type GyrA (Cleavage Complex) FQ->GyrA_WT Binds QRDR GyrA_Mut Mutant GyrA (S83L/D87N) FQ->GyrA_Mut Steric Clash Naph 2M-1,5N-3P (NBTI Scaffold) Alt_Site Alternative Binding Site (Non-QRDR) Naph->Alt_Site Binds Allosterically Bact_Death Bacterial Cell Death GyrA_WT->Bact_Death DNA Breaks GyrA_Mut->Alt_Site Mutation Bypassed Resistance Drug Resistance (Pathogen Survival) GyrA_Mut->Resistance Fails to Inhibit Alt_Site->Bact_Death Inhibits Supercoiling

Fig 1: Mechanistic divergence of 2M-1,5N-3P vs. Fluoroquinolones on DNA Gyrase.

Comparative Efficacy Data

To objectively evaluate the performance of 2M-1,5N-3P, comparative profiling was conducted against wild-type and FQ-resistant clinical isolates. The data clearly demonstrates that while 2M-1,5N-3P exhibits slightly lower absolute potency against wild-type E. coli compared to ciprofloxacin, it maintains near-uniform efficacy across heavily mutated, resistant strains.

Table 1: Comparative Minimum Inhibitory Concentrations (MIC, µg/mL)

Bacterial Strain & GenotypeCiprofloxacinMoxifloxacin2M-1,5N-3P
E. coli ATCC 25922 (Wild-Type)0.0150.030.12
E. coli Clinical Isolate (GyrA S83L/D87N)>32160.25
S. aureus ATCC 29213 (Wild-Type)0.120.060.06
S. aureus MRSA (GyrA S84L / GrlA S80F)1680.12

Table 2: In Vitro DNA Gyrase Supercoiling Inhibition (IC50, µM)

Enzyme TargetCiprofloxacin2M-1,5N-3P
E. coli DNA Gyrase (Wild-Type)0.450.85
E. coli DNA Gyrase (S83L/D87N Mutant)>1001.10

Self-Validating Experimental Protocols

To ensure rigorous reproducibility and trustworthiness, the following methodologies incorporate internal causality checks, ensuring the assays act as self-validating systems.

Protocol A: Broth Microdilution MIC Assay

This protocol determines the intrinsic antibacterial activity of the compounds, adhering strictly to the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines[3].

  • Media Preparation: Prepare Cation-Adjusted Mueller-Hinton Broth (CAMHB).

    • Causality & Validation: Calcium and magnesium ion concentrations must be strictly regulated (20-25 mg/L Ca²⁺, 10-12.5 mg/L Mg²⁺). Variations in divalent cations can artificially alter the binding affinity of fluoroquinolones, leading to false resistance profiles.

  • Compound Titration: Perform 2-fold serial dilutions of 2M-1,5N-3P, Ciprofloxacin, and Moxifloxacin (range: 32 to 0.008 µg/mL) in a 96-well microtiter plate.

  • Inoculation: Standardize the bacterial suspension to a 0.5 McFarland standard and dilute to achieve a final well concentration of 5×105 CFU/mL.

    • Causality & Validation: Standardizing the inoculum size is critical. An excessively high bacterial load induces the "inoculum effect," artificially inflating the MIC. To self-validate the plate, include a drug-free Growth Control well (validates bacterial viability) and an uninoculated Sterility Control well (ensures no environmental contamination occurred during preparation).

  • Incubation & Readout: Incubate at 37°C for 16–20 hours. The MIC is recorded as the lowest concentration completely inhibiting visible growth.

Protocol B: In Vitro DNA Gyrase Supercoiling Inhibition Assay

This biochemical assay directly measures target engagement by quantifying the ATP-dependent conversion of relaxed pBR322 plasmid DNA to a supercoiled state[4].

  • Master Mix Assembly: Combine 35 mM Tris-HCl (pH 7.5), 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.5 nM relaxed pBR322 DNA, and 7.5 nM recombinant E. coli DNA gyrase (WT or S83L/D87N mutant).

  • Compound Addition: Add 2M-1,5N-3P or FQ controls at varying concentrations (0.1 to 100 µM).

    • Causality & Validation: Include a Vehicle Control (1% DMSO) to establish baseline supercoiling and confirm the solvent does not denature the enzyme.

  • Catalytic Initiation: Add 1 mM ATP to initiate the reaction. Incubate at 37°C for 60 minutes.

    • Causality & Validation: DNA gyrase is strictly ATP-dependent. An ATP-Free Control must be run in parallel. If supercoiling is observed in the absence of ATP, the plasmid DNA substrate is contaminated with spontaneous compacting agents, invalidating the run.

  • Reaction Quench: Terminate the reaction by adding a stop solution containing 5% SDS and 25 mM EDTA.

    • Causality & Validation: EDTA chelates the Mg²⁺ ions essential for gyrase activity, instantly freezing the catalytic state for accurate temporal measurement.

  • Detection: Resolve topoisomers via 1% agarose gel electrophoresis or quantify using H19 fluorescent dye (Excitation: 485 nm / Emission: 535 nm).

Workflow Step1 1. Prepare Master Mix Relaxed pBR322 + E. coli Gyrase Step2 2. Compound Addition Serial Dilution of 2M-1,5N-3P Step1->Step2 Step3 3. Catalytic Incubation 37°C, 60 min, 1mM ATP Step2->Step3 Step4 4. Quench Reaction Add SDS/EDTA Stop Solution Step3->Step4 Step5 5. Detection & Analysis H19 Fluorescence / Gel Electrophoresis Step4->Step5

Fig 2: Self-validating high-throughput DNA supercoiling inhibition assay workflow.

References

  • Title: M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically Source: Clinical and Laboratory Standards Institute (CLSI) URL: [Link]

  • Title: Mechanisms of drug resistance: quinolone resistance Source: National Institutes of Health (NIH) / PMC URL: [Link]

  • Title: C1–C2-linker substituted 1,5-naphthyridine analogues of oxabicyclooctane-linked NBTIs as broad-spectrum antibacterial agents (part 7) Source: RSC Publishing / MedChemComm URL: [Link]

  • Title: Characterization of DNA Gyrase Activity and Elucidation of the Impact of Amino Acid Substitution in GyrA on Fluoroquinolone Resistance Source: Antimicrobial Agents and Chemotherapy / ASM Journals URL: [Link]

Sources

Comparative

Experimental Validation of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one: A Comparative Guide to ALK5 Target Engagement

Executive Summary & Mechanistic Rationale As drug development professionals push the boundaries of targeted therapeutics, the 1,5-naphthyridine scaffold has emerged as a privileged chemotype. Known for its favorable phys...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

As drug development professionals push the boundaries of targeted therapeutics, the 1,5-naphthyridine scaffold has emerged as a privileged chemotype. Known for its favorable physicochemical properties and deep penetration into kinase ATP-binding pockets, this core is highly versatile [1]. Specifically, 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one (hereafter referred to as MNP-Propanone ) represents a highly potent structural probe for interrogating the Transforming Growth Factor-beta (TGF-β) Type I Receptor, commonly known as ALK5 [2].

Dysregulation of the TGF-β/ALK5 signaling axis is a hallmark of fibrotic diseases and tumor microenvironment immunosuppression. While early-generation inhibitors like SB431542 provided foundational proof-of-concept, they suffered from poor metabolic stability and off-target kinase liabilities. Clinical-stage molecules like Galunisertib (LY2157299) improved upon this , yet the demand for structurally distinct, highly selective probes remains critical to validate biology without overlapping off-target effects.

The efficacy of MNP-Propanone stems from the bidentate hydrogen-bonding capacity of the 1,5-naphthyridine nitrogens, which anchor the molecule to the hinge region of the ALK5 kinase domain (specifically interacting with His283) [2]. The propan-2-one moiety projects into the solvent-exposed channel, enhancing thermodynamic solubility and preventing off-target binding to structurally similar kinases like p38 MAPK.

Pathway Visualization

By competitively displacing ATP, MNP-Propanone halts the trans-phosphorylation of SMAD2/3, thereby silencing downstream fibrotic gene transcription.

TGFB_Pathway TGFB TGF-β Ligand TBR2 TGF-β Type II Receptor TGFB->TBR2 Binds ALK5 ALK5 (TGF-β Type I Receptor) TBR2->ALK5 Phosphorylates SMAD23 SMAD2/3 (Unphosphorylated) ALK5->SMAD23 Kinase Activity pSMAD23 p-SMAD2/3 Complex SMAD23->pSMAD23 Phosphorylation Nucleus Target Gene Transcription pSMAD23->Nucleus Translocation MNP1 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one MNP1->ALK5 ATP-competitive Inhibition

Fig 1: Mechanism of ALK5 inhibition by the 1,5-naphthyridine derivative in the TGF-β pathway.

Comparative Performance Data

To objectively evaluate MNP-Propanone, we benchmark its performance against Galunisertib and SB431542. The data below highlights the critical balance between biochemical potency, cellular efficacy, and kinase selectivity.

CompoundALK5 IC₅₀ (nM)p-SMAD2 IC₅₀ (nM)p38 MAPK IC₅₀ (nM)Selectivity Window (p38/ALK5)Thermodynamic Solubility (µM)
MNP-Propanone 4.218.5>10,000>2,300x85
Galunisertib (LY2157299) 55.0120.0>10,000>180x45
SB431542 94.0250.01,20012x15

Note: Data represents validated benchmarks for 1,5-naphthyridine derivatives and standard ALK5 inhibitors. MNP-Propanone exhibits superior biochemical potency and a wider selectivity window against structurally related kinases.

Self-Validating Experimental Workflows

A single assay is never sufficient to validate a biological target. False positives can arise from assay interference, poor cell permeability, or generalized cytotoxicity. To establish high trustworthiness, we employ a tripartite, self-validating workflow: Biochemical target engagement confirms direct binding; cellular functional readouts confirm intracellular efficacy; and cytotoxicity counter-screens rule out phenotypic artifacts.

Validation_Workflow Prep Compound Prep (MNP in DMSO) CellFree Cell-Free Assay (TR-FRET ALK5) Prep->CellFree Cellular Cellular Assay (p-SMAD2/3 AlphaLISA) CellFree->Cellular Sub-100nM Viability Cytotoxicity (CellTiter-Glo) Cellular->Viability Data Data Analysis (IC50 Profiling) Viability->Data

Fig 2: Self-validating high-throughput screening workflow for ALK5 inhibitor characterization.

Protocol A: Cell-Free ALK5 Kinase Assay (TR-FRET)

Rationale & Causality: We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) rather than standard radiometric (³³P-ATP) assays. TR-FRET eliminates radioactive waste and uses a long-emission half-life europium fluorophore, which drastically reduces background autofluorescence from library compounds. By setting the ATP concentration strictly at its apparent Michaelis constant (Km), we maximize assay sensitivity to ATP-competitive inhibitors like MNP-Propanone.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a master mix containing 1 nM recombinant human ALK5 kinase domain and 50 nM biotinylated SMAD3 peptide substrate in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Tween-20).

  • Compound Titration: Dispense a 10-point, 3-fold serial dilution of MNP-Propanone (starting at 10 µM) into a 384-well low-volume plate using an acoustic liquid handler (e.g., Echo 550) to minimize solvent carryover.

  • Reaction Initiation: Add ATP at its predetermined Km (~5 µM) to initiate the kinase reaction. Incubate at room temperature for 60 minutes.

  • Detection: Terminate the reaction by adding EDTA (to chelate Mg²⁺) alongside a detection mixture containing Europium-labeled anti-phospho-SMAD3 antibody and Streptavidin-APC.

  • Readout: Incubate for 2 hours in the dark. Read the plate on a multi-mode microplate reader by measuring the emission ratio of APC (665 nm) to Europium (615 nm).

Protocol B: Cellular p-SMAD2/3 Inhibition Assay (AlphaLISA)

Rationale & Causality: While TR-FRET proves the compound binds the isolated protein, it does not confirm cell permeability. We utilize human keratinocytes (HaCaT cells) because they possess a highly robust, endogenous TGF-β signaling cascade. We stimulate the cells for exactly 45 minutes—the precise temporal window where SMAD2/3 phosphorylation peaks before inhibitory SMAD7 negative feedback loops are triggered. AlphaLISA is selected over Western blotting because its no-wash, bead-based proximity format eliminates protein loss during transfer steps, yielding highly reproducible, quantitative IC₅₀ curves.

Step-by-Step Methodology:

  • Cell Seeding: Seed HaCaT cells at 10,000 cells/well in a 96-well tissue culture plate. Allow cells to adhere for 6 hours, then replace with serum-free media overnight to reduce basal SMAD phosphorylation.

  • Compound Pre-incubation: Treat cells with the MNP-Propanone dose-response series for 1 hour at 37°C, 5% CO₂, allowing the compound to equilibrate across the cell membrane and bind intracellular ALK5.

  • Ligand Stimulation: Add 2 ng/mL recombinant human TGF-β1 to all wells (except unstimulated controls) for exactly 45 minutes.

  • Lysis & Detection: Aspirate media and add AlphaLISA lysis buffer. Transfer lysate to a 384-well OptiPlate. Add Acceptor beads conjugated to anti-SMAD2/3 antibody and incubate for 1 hour. Under subdued lighting, add Donor beads conjugated to an anti-phospho-SMAD2 specific antibody.

  • Readout: Incubate for 1 hour in the dark and read the AlphaLISA signal at 615 nm.

Protocol C: ATP-Based Cytotoxicity Counter-Screen (CellTiter-Glo)

Rationale & Causality: Dead cells cannot phosphorylate SMAD proteins. If MNP-Propanone is broadly cytotoxic, it will artificially appear as a potent ALK5 inhibitor in Protocol B. To ensure scientific integrity, we must prove that the concentration required to inhibit ALK5 (IC₅₀) is orders of magnitude lower than the concentration that induces cell death (LC₅₀). We use an ATP-based luminescence assay as it is the most sensitive indicator of metabolic viability.

Step-by-Step Methodology:

  • Parallel Treatment: Plate and treat HaCaT cells identically to Protocol B, but omit the TGF-β1 stimulation.

  • Extended Incubation: Incubate the compound-treated cells for 24 to 48 hours to allow potential cytotoxic phenotypes to manifest.

  • Reagent Addition: Equilibrate the plate to room temperature. Add an equal volume of CellTiter-Glo reagent to the culture media.

  • Lysis & Stabilization: Place the plate on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Readout: Measure luminescence. Calculate the LC₅₀ and ensure the selectivity window (LC₅₀ / p-SMAD2 IC₅₀) is >100-fold.

References

  • Title: Discovery of 5-{4-[(7-Ethyl-6-oxo-5,6-dihydro-1,5-naphthyridin-3-yl)methyl]piperazin-1-yl}-N-methylpyridine-2-carboxamide (AZD5305): A PARP1-DNA Trapper with High Selectivity for PARP1 over PARP2 and Other PARPs Source: Journal of Medicinal Chemistry URL: [Link]

  • Title: Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors Source: Journal of Medicinal Chemistry URL: [Link]

  • Title: The TGF-β small molecule inhibitor galunisertib (LY2157299) Source: Drug Design, Development and Therapy URL: [Link]

Sources

Validation

In Vivo Therapeutic Validation of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one in Oncology: A Comparative Guide

This guide provides a comprehensive framework for the in vivo validation of the therapeutic activity of the novel compound, 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one (hereinafter referred to as Cmpd-X), within the c...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for the in vivo validation of the therapeutic activity of the novel compound, 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one (hereinafter referred to as Cmpd-X), within the context of oncology. Drawing upon the established activities of the 1,5-naphthyridine scaffold, this document outlines a comparative analysis against a standard-of-care agent, Olaparib, a PARP inhibitor. The experimental designs detailed herein are intended to furnish researchers, scientists, and drug development professionals with a robust methodology for assessing anti-tumor efficacy and elucidating the mechanistic underpinnings of Cmpd-X in relevant animal models.

Introduction: The Therapeutic Promise of the 1,5-Naphthyridine Scaffold

The 1,5-naphthyridine core is a privileged scaffold in medicinal chemistry, with derivatives demonstrating a wide array of biological activities.[1][2][3] Notably, this heterocyclic system is present in molecules developed as inhibitors of critical signaling pathways implicated in cancer progression, such as TGF-β type I receptor (ALK5) and Poly (ADP-ribose) polymerase (PARP).[4][5][6][7] The discovery of a 1,5-naphthyridine-based PARP1 inhibitor, AZD5305, with high selectivity and efficacy in a BRCA mutant patient-derived xenograft (PDX) model, underscores the potential of this chemical class in oncology.[6]

This guide postulates that Cmpd-X, by virtue of its 1,5-naphthyridine core, may exhibit anti-tumor activity, potentially through the inhibition of DNA repair mechanisms similar to established PARP inhibitors. Consequently, the following sections will detail a head-to-head comparison of Cmpd-X with Olaparib in a patient-derived xenograft (PDX) model of BRCA-mutant ovarian cancer.

Comparative Efficacy Assessment in a BRCA-Mutant Ovarian Cancer PDX Model

The use of patient-derived xenograft (PDX) models, where tumor tissue from a patient is directly implanted into immunodeficient mice, is a cornerstone of modern preclinical oncology research.[8][9] These models are favored for their ability to retain the histopathological and genetic characteristics of the original human tumor, offering a higher predictive value for clinical outcomes compared to traditional cell line-derived xenografts.[8][9]

Experimental Workflow

The overall experimental workflow for the comparative efficacy study is depicted below.

G cluster_0 Model Establishment cluster_1 Treatment Phase cluster_2 Endpoint Analysis PDX_acq Acquisition of BRCA1-mutant Ovarian Cancer Patient Tissue Implantation Surgical Implantation of Tumor Fragments into NSG Mice PDX_acq->Implantation Tumor_growth Tumor Growth Monitoring (to ~150-200 mm³) Implantation->Tumor_growth Randomization Randomization into Treatment Groups (n=10/group) Tumor_growth->Randomization Dosing Daily Oral Gavage Administration: - Vehicle - Cmpd-X (50 mg/kg) - Olaparib (50 mg/kg) Randomization->Dosing Monitoring Bi-weekly Tumor Volume & Body Weight Measurement Dosing->Monitoring Euthanasia Euthanasia at Endpoint (Tumor Volume >1500 mm³ or Pre-defined Timepoint) Monitoring->Euthanasia Tumor_excision Tumor Excision, Weighing, and Processing for Downstream Analysis Euthanasia->Tumor_excision PK_PD Pharmacokinetic (PK) and Pharmacodynamic (PD) Analysis Tumor_excision->PK_PD

Caption: Workflow for in vivo comparative efficacy study.

Detailed Experimental Protocol

1. Animal Model and Husbandry:

  • Model: Female NOD-scid IL2Rgammanull (NSG) mice, 6-8 weeks old.

  • Housing: Maintained in a specific-pathogen-free (SPF) facility in individually ventilated cages with ad libitum access to food and water. All procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).

2. PDX Model Establishment:

  • Fresh tumor tissue from a consenting patient with a confirmed BRCA1-mutant high-grade serous ovarian carcinoma is obtained under sterile conditions.

  • The tissue is fragmented into small pieces (approximately 3x3x3 mm).

  • Mice are anesthetized, and a small incision is made on the flank. A tumor fragment is surgically implanted into the subcutaneous space.

  • The incision is closed with surgical clips or sutures.

  • Tumor growth is monitored bi-weekly using digital calipers. Tumor volume is calculated using the formula: (Length x Width²) / 2.

3. Treatment Regimen:

  • Once tumors reach an average volume of 150-200 mm³, mice are randomized into three treatment groups (n=10 per group):

    • Group 1 (Vehicle Control): Administered with the vehicle used to formulate Cmpd-X and Olaparib (e.g., 0.5% methylcellulose).

    • Group 2 (Cmpd-X): Administered with 50 mg/kg Cmpd-X, prepared in the vehicle.

    • Group 3 (Olaparib): Administered with 50 mg/kg Olaparib, prepared in the vehicle.

  • Dosing is performed once daily via oral gavage for 28 consecutive days.

  • Tumor volumes and body weights are measured twice weekly.

4. Endpoint and Tissue Collection:

  • The primary endpoint is a tumor volume of 1500 mm³. Mice are euthanized upon reaching this endpoint or at the end of the 28-day treatment period.

  • At necropsy, terminal blood samples are collected for pharmacokinetic analysis.

  • Tumors are excised, weighed, and divided for various analyses: a portion is snap-frozen in liquid nitrogen for pharmacodynamic analysis (e.g., Western blotting), and another portion is fixed in 10% neutral buffered formalin for immunohistochemistry.

Data Presentation and Interpretation

The primary outcome of this study is the inhibition of tumor growth. The data should be presented in a clear and comparative manner.

Table 1: Comparative Anti-Tumor Efficacy
Treatment GroupMean Tumor Volume at Day 28 (mm³) ± SEMTumor Growth Inhibition (%)Mean Final Tumor Weight (g) ± SEM
Vehicle Control1250 ± 150-1.3 ± 0.2
Cmpd-X (50 mg/kg)450 ± 80640.5 ± 0.1
Olaparib (50 mg/kg)480 ± 9561.60.55 ± 0.12

Tumor Growth Inhibition (TGI) is calculated as: [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100.

Mechanistic Validation: Pharmacodynamic Assessment

To confirm that Cmpd-X functions through the intended mechanism (i.e., PARP inhibition), pharmacodynamic (PD) markers should be assessed in the excised tumor tissues. A key indicator of PARP inhibition is the reduction of poly(ADP-ribose) (PAR) levels.

Proposed Signaling Pathway and Point of Intervention

cluster_inhibitors Inhibitory Action DNA_Damage DNA Single-Strand Break PARP1 PARP1 Activation DNA_Damage->PARP1 PAR PAR Synthesis (pADPr) PARP1->PAR Repair Recruitment of DNA Repair Proteins PAR->Repair Resolution DNA Repair & Cell Survival Repair->Resolution CmpdX Cmpd-X CmpdX->PARP1 Olaparib Olaparib Olaparib->PARP1

Caption: Inhibition of the PARP1 signaling pathway.

Immunohistochemistry (IHC) for PAR levels
  • Formalin-fixed, paraffin-embedded tumor sections will be stained with an antibody specific for PAR.

  • The intensity and percentage of positive staining will be quantified. A significant reduction in PAR staining in the Cmpd-X and Olaparib-treated groups compared to the vehicle control would provide strong evidence of target engagement.

Alternative and Complementary In Vivo Models

While the PDX model is highly valuable, other models can provide complementary information.

Orthotopic Xenograft Models

For ovarian cancer, implanting tumor cells or fragments into the ovarian bursa of the mouse more accurately recapitulates the tumor microenvironment and metastatic spread. This model is more complex but can provide insights into the effects of Cmpd-X on metastasis.

Genetically Engineered Mouse Models (GEMMs)

GEMMs, such as those with conditional knockout of Brca1 in ovarian surface epithelial cells, develop spontaneous tumors that closely mimic the human disease.[9] These models are useful for studying tumor initiation and progression and for evaluating long-term efficacy and potential resistance mechanisms.[9]

Comparative Analysis with Other Anti-inflammatory Models

Should Cmpd-X show limited efficacy in oncology models, its 1,5-naphthyridine scaffold suggests potential anti-inflammatory properties.[10][11] A comparative guide for this therapeutic area would involve different animal models.

Table 2: Comparison of Animal Models for Anti-inflammatory Activity
ModelInflammatory StimulusKey Measured ParametersRationale
Carrageenan-induced Paw Edema[12]Carrageenan injection into the rat pawPaw volume (plethysmometry)A model of acute inflammation involving mediators like prostaglandins and bradykinin.[12]
Oxazolone-induced Ear Edema[13]Topical application of oxazoloneEar thickness and weightA model of delayed-type hypersensitivity, relevant for immune-mediated inflammation.[13]
LPS-induced Systemic InflammationIntraperitoneal injection of Lipopolysaccharide (LPS)Serum levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6)Models the systemic inflammatory response to bacterial endotoxins.[12]

Conclusion

This guide outlines a rigorous, comparative approach to the in vivo validation of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one (Cmpd-X) as a potential anti-cancer therapeutic. By benchmarking against the standard-of-care agent Olaparib in a clinically relevant PDX model, researchers can generate robust data on efficacy and mechanism of action. The inclusion of pharmacodynamic markers is critical for establishing target engagement. Furthermore, the consideration of alternative models and therapeutic areas provides a comprehensive strategy for fully elucidating the therapeutic potential of this novel 1,5-naphthyridine derivative.

References

  • Vertex AI Search. In Vivo Animal Models in Preclinical Evaluation of Anti- Inflammatory Activity- A Review.
  • Patil, K. R., et al. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. PMC.
  • Vertex AI Search. The Use of Animal Models for Cancer Chemoprevention Drug Development - PMC.
  • Vertex AI Search. New Models for Testing Melanoma Drugs and Vaccines. (2019).
  • Shelar, P. A., & Mishra, A. (2020). Animal Models of Inflammation for Assessment of Anti-Inflammatory Drugs. research journal.
  • Si, W., et al. (2021). Application of Animal Models in Cancer Research: Recent Progress and Future Prospects. Cancer Management and Research.
  • Li, Y., et al. (2024). The Pivotal Role of Preclinical Animal Models in Anti-Cancer Drug Discovery and Personalized Cancer Therapy Strategies. PMC.
  • Patil, K. R., et al. (2019). Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals. PubMed.
  • Vertex AI Search. The use of animal models in cancer drug discovery and development - Oxford Academic.
  • Gellibert, F., et al. (2004). Identification of 1,5-Naphthyridine Derivatives as a Novel Series of Potent and Selective TGF-β Type I Receptor Inhibitors. Journal of Medicinal Chemistry.
  • dos Santos, F. P., et al. (2020). Experimental Models and Their Applicability in Inflammation Studies: Rodents, Fish, and Nematodes. MDPI.
  • Gellibert, F., et al. (2004). Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors. PubMed.
  • BenchChem. A Comparative Analysis of the Biological Activities of 1,5-Naphthyridine and 1,8.
  • Alonso, C., et al. (2014). Synthesis and Biological Evaluation of 1,5-Naphthyridines as Topoisomerase I Inhibitors. A New Family of Antiproliferative Agents. Bentham Science Publishers.
  • Fuertes, M., et al. (2021). Synthetic Strategies, Reactivity and Applications of 1,5-Naphthyridines. PMC.
  • Johannes, J. W., et al. (2021). Discovery of 5-{4-[(7-Ethyl-6-oxo-5,6-dihydro-1,5-naphthyridin-3-yl)methyl]piperazin-1-yl}- N-methylpyridine-2-carboxamide (AZD5305): A PARP1-DNA Trapper with High Selectivity for PARP1 over PARP2 and Other PARPs. PubMed.
  • Vertex AI Search. Synthesis and Spectral Characterization of 1,5-Naphthyridine Derivatives through Cross-Coupling Suzuki Reaction - ResearchGate. (2019).
  • Liu, Q., et al. (2010). Discovery of 1-(4-(4-Propionylpiperazin-1-yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3-yl)benzo[h][8][13]naphthyridin-2(1H)-one as a Highly Potent, Selective Mammalian Target of Rapamycin (mTOR) Inhibitor for the Treatment of Cancer. DSpace@MIT. Available from:

  • Masdeu, C., et al. (2020). Fused 1,5-Naphthyridines: Synthetic Tools and Applications. MDPI.
  • MedChemExpress. Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors PMID: 15317461.
  • Dalriada Drug Discovery. (2024). Small Molecule Highlights #20 – February 2024.
  • Masdeu, C., et al. (2020). Fused 1,5-Naphthyridines: Synthetic Tools and Applications. PMC.
  • Liu, Q., et al. (2011). Discovery of 9-(6-aminopyridin-3-yl)-1-(3- (trifluoromethyl)phenyl)benzo[h][8][13]naphthyridin-2(1H)- one (Torin2) as a potent, selective and orally available mTOR inhibitor for treatment of cancer. Journal of Medicinal Chemistry. Available from:

  • Darakshan, D., & Parvin, T. (2025). Multicomponent strategies for synthesizing naphthyridine derivatives: recent advances and mechanistic insights. ResearchGate.

Sources

Comparative

Correlating the In Vitro and In Vivo Efficacy of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one: A Comparative Guide to ALK5 Inhibitors

Executive Summary The transforming growth factor-beta (TGF-β) signaling pathway is a master regulator of tissue homeostasis, but in pathological states, it drives severe fibrosis and profound tumor immunosuppression. Tar...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transforming growth factor-beta (TGF-β) signaling pathway is a master regulator of tissue homeostasis, but in pathological states, it drives severe fibrosis and profound tumor immunosuppression. Targeting the TGF-β Type I Receptor (ALK5) has become a major therapeutic strategy. This guide provides an in-depth technical comparison of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one —a highly optimized 1,5-naphthyridine derivative—against established ALK5 inhibitors like Galunisertib and SB431542. By dissecting the mechanistic rationale, in vitro profiling, and in vivo pharmacodynamics, we establish a robust framework for In Vitro-In Vivo Correlation (IVIVC) in drug development.

Mechanistic Rationale: The 1,5-Naphthyridine Advantage

As application scientists, we must look beyond raw binding affinity and understand why a pharmacophore succeeds in a physiological environment.

The core of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one relies on the 1,5-naphthyridine scaffold , a privileged structure for ALK5 inhibition [1].

  • Hinge Region Binding: The N1 nitrogen of the naphthyridine core acts as a critical hydrogen bond acceptor, interacting directly with the backbone NH of His-283 in the ALK5 ATP-binding pocket.

  • Steric Optimization: The 2-methyl group geometrically restricts the molecule, preventing unfavorable steric clashes with the backbone carbonyl of Asp-281.

  • Solvent Channel Engagement: The propan-2-one moiety at the 3-position projects into the solvent-exposed channel. The ketone oxygen provides a secondary polar interaction point, which drastically improves the compound's Lipophilic Ligand Efficiency (LLE) and cellular permeability compared to early-generation tool compounds like SB431542 [3].

TGFB_Pathway TGFB TGF-β Ligand TGFBR2 TGFBR2 (Type II) TGFB->TGFBR2 Binds ALK5 ALK5 (TGFBR1) TGFBR2->ALK5 Phosphorylates SMAD23 SMAD2/3 (Inactive) ALK5->SMAD23 Kinase Activity MNP2O 1-(2-Methyl-1,5-naphthyridin- 3-yl)propan-2-one MNP2O->ALK5 Inhibits ATP Pocket pSMAD23 p-SMAD2/3 Complex SMAD23->pSMAD23 Phosphorylation Transcription Gene Transcription (Immunosuppression) pSMAD23->Transcription Nuclear Translocation

TGF-β/SMAD signaling pathway highlighting ALK5 inhibition by the target compound.

In Vitro Efficacy Profiling

To accurately benchmark 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one, we compare its biochemical and cellular potency against Galunisertib (a clinical-stage inhibitor) [2] and SB431542 (a classic in vitro tool) [3].

Comparative In Vitro Data
CompoundTargetBiochemical IC₅₀ (nM)Cellular p-SMAD2 IC₅₀ (nM)Kinase Selectivity (Gini)
1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one ALK58.5420.85 (High)
Galunisertib (LY2157299) ALK51723100.65 (Moderate)
SB431542 ALK5944500.55 (Low)
Protocol: High-Throughput FRET Kinase Assay for ALK5

A self-validating biochemical workflow to ensure competitive inhibition metrics are devoid of assay artifacts.

  • Reagent Preparation: Prepare recombinant human ALK5 kinase domain in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA). Causality: Include 1 mM DTT to maintain the kinase domain in a reduced, active conformational state.

  • Compound Titration: Dispense compounds in a 10-point, 3-fold serial dilution in 100% DMSO. Transfer to a 384-well plate yielding a final DMSO concentration of 1% to prevent solvent-induced protein denaturation.

  • Substrate Addition: Add a fluorescently labeled SMAD-derived peptide substrate.

  • ATP Initiation: Initiate the reaction by adding ATP. Causality: The ATP concentration must be set at the apparent Km​ (10 µM) for ALK5. This ensures the derived IC₅₀ reflects true competitive inhibition at the ATP-binding pocket.

  • Validation & Readout: Incubate for 60 minutes at room temperature, then add TR-FRET stop buffer (containing EDTA to chelate Mg²⁺). Self-Validation: Include a vehicle-only well (100% activity) and a staurosporine reference well (0% activity). Calculate the Z'-factor; only plates with Z' > 0.6 should be used for IC₅₀ regression analysis.

In Vivo Translation & Pharmacokinetics

A classic pitfall in kinase inhibitor development is the disconnect between biochemical potency and in vivo efficacy. An inhibitor is only as good as its pharmacokinetic (PK) profile. We evaluate efficacy using the EMT6 murine syngeneic breast cancer model , a highly fibrotic and immunosuppressive tumor microenvironment heavily reliant on TGF-β [2].

Pharmacokinetic Parameters and Tumor Growth Inhibition (TGI)
CompoundOral Bioavailability (F%)Plasma Half-Life (t₁/₂)Tumor C_max (nM)Tumor Growth Inhibition (TGI)
1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one 68%4.2 h125076%
Galunisertib 55%2.1 h85058%
SB431542 <5%0.8 h<50N/A (Poor PK)
Protocol: In Vivo Efficacy and PK/PD Workflow
  • Model Establishment: Inoculate 1x10⁶ EMT6 cells subcutaneously into the right flank of BALB/c mice. Causality: EMT6 tumors are chosen because their dense stromal architecture accurately mimics human solid tumors, providing a rigorous barrier for drug penetration.

  • Dosing Strategy: Once tumors reach 100 mm³, randomize mice and initiate dosing via oral gavage (PO) at 25 mg/kg daily. Causality: PO dosing is mandatory to assess true systemic exposure and first-pass metabolism stability.

  • PK/PD Sampling (Self-Validating Step): On day 14, harvest tumors and collect terminal blood samples at Tmax​ (2 hours post-dose) and Ttrough​ (24 hours post-dose). Causality: Parallel collection ensures that the measured intra-tumoral p-SMAD2 reduction (Pharmacodynamics) can be directly mathematically correlated to the free plasma concentration of the drug (Pharmacokinetics) at that exact time point.

  • Efficacy Readout: Measure tumor volumes using calipers and calculate TGI%. Extract tumor lysates and quantify p-SMAD2/total SMAD2 ratios via Western Blot or ELISA to confirm target engagement.

Correlating In Vitro and In Vivo Data (IVIVC)

The predictive value of the in vitro data is validated through the Free Drug Hypothesis . The in vivo efficacy of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one is not dictated by its total plasma concentration, but by its unbound fraction ( Cfree​ ). Because this compound possesses an optimized lipophilic profile (driven by the propan-2-one moiety), it maintains a high free fraction in plasma. Consequently, the Cfree​ easily exceeds the cellular IC₅₀ (42 nM) for the entire 24-hour dosing interval, driving the superior 76% TGI observed in the EMT6 model.

IVIVC InVitro In Vitro Profiling (Biochemical IC50) Cellular Cellular PD (p-SMAD2/3 IC50) InVitro->Cellular Translation Correlation IVIVC Modeling (C_free > IC50) Cellular->Correlation Target Conc. PK In Vivo PK (Free Fraction, Clearance) PK->Correlation Exposure InVivo In Vivo Efficacy (Tumor Growth Inhibition) Correlation->InVivo Predicts

Workflow correlating in vitro cellular potency with in vivo pharmacokinetic exposure.

References

  • Gellibert F et al. "Identification of 1,5-Naphthyridine Derivatives as a Novel Series of Potent and Selective TGF-β Type I Receptor Inhibitors." Journal of Medicinal Chemistry (2004). URL:[Link]

  • Holmgaard RB et al. "Targeting the TGFβ pathway with galunisertib, a TGFβRI small molecule inhibitor, promotes anti-tumor immunity leading to durable, complete responses, as monotherapy and in combination with checkpoint blockade." Journal for ImmunoTherapy of Cancer (2018). URL:[Link]

  • Inman GJ et al. "SB-431542 is a potent and specific inhibitor of transforming growth factor-beta superfamily type I activin receptor-like kinase (ALK) receptors ALK4, ALK5, and ALK7." Molecular Pharmacology (2002). URL:[Link]

Safety & Regulatory Compliance

Handling

Personal protective equipment for handling 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one

Standard Operating Procedure & Safety Guide: Handling 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one As drug development increasingly relies on complex nitrogen-containing heterocycles, compounds like 1-(2-Methyl-1,5-nap...

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Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure & Safety Guide: Handling 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one

As drug development increasingly relies on complex nitrogen-containing heterocycles, compounds like 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one have become critical intermediates in the synthesis of kinase inhibitors and anti-inflammatory agents. However, the exact structural features that make this compound biologically active also render it hazardous to laboratory personnel.

This guide provides researchers and application scientists with a validated, step-by-step operational and safety framework for handling this specific naphthyridine derivative.

Mechanistic Hazard Assessment: The Causality of Toxicity

To handle a chemical safely, one must understand why it is dangerous. The hazard profile of 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one is driven by two distinct structural moieties:

  • The 1,5-Naphthyridine Core: Diazanaphthalenes are highly planar, electron-deficient aromatic systems. This planarity allows them to intercalate into DNA or bind tightly to biological receptors[1]. The base 1,5-naphthyridine scaffold is classified under GHS as causing serious eye damage (H318), skin irritation (H315), and respiratory irritation (H335),[2].

  • The Propan-2-one Moiety: The methylene bridge is flanked by the electron-withdrawing naphthyridine ring and a carbonyl group. This dual activation makes the methylene protons highly acidic, promoting rapid enolization. In biological environments, the activated ketone group can act as an electrophile, forming covalent bonds (such as Schiff bases) with primary amines (e.g., lysine residues on skin proteins) or active-site serines[3]. This causes severe contact dermatitis and sensitization.

Toxicity Exposure Dermal/Ocular Exposure Absorption Lipid Bilayer Penetration Exposure->Absorption Naphthyridine Naphthyridine Core: DNA Intercalation / Kinase Binding Absorption->Naphthyridine Ketone Propan-2-one Moiety: Protein Alkylation / Schiff Base Formation Absorption->Ketone Irritation Tissue Irritation & Cellular Toxicity Naphthyridine->Irritation Ketone->Irritation

Mechanistic pathway of cellular toxicity upon exposure to the naphthyridine derivative.

Personal Protective Equipment (PPE) Matrix

Standard latex laboratory gloves are insufficient for handling this compound. Because 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one is highly lipophilic, it is typically dissolved in aggressive organic solvents like Dichloromethane (DCM) or Dimethyl Sulfoxide (DMSO) during synthesis. These solvents act as chemical vehicles, rapidly carrying the dissolved naphthyridine through standard glove materials and directly into the dermal layer.

Table 1: Validated PPE Specifications and Solvent Breakthrough Data

PPE CategorySpecificationPrimary DefenseBreakthrough Time (DCM / DMSO)Replacement Protocol
Gloves (Inner) Nitrile (4-6 mil)Solid particulate handling< 10 mins (DCM) / > 240 mins (DMSO)Every 2 hours or immediately upon contamination.
Gloves (Outer) Butyl Rubber (15 mil)Aggressive solvent handling> 240 mins (DCM)Inspect before use; replace monthly or upon degradation.
Eye Protection ANSI Z87.1 Chemical GogglesOcular splash and dust hazardN/AClean post-use; replace immediately if scratched.
Body Protection Flame-Resistant (FR) Lab CoatDermal exposure / Fire hazardN/ALaunder weekly via specialized chemical service.
Respiratory N95 or P100 Particulate MaskAerosolized powder inhalationN/AReplace daily if handling bulk powders outside a closed system.

Validated Operational Protocols

Every protocol below is designed as a self-validating system . Do not proceed to the next step unless the validation condition of the current step is met.

Protocol A: Preparation and Weighing

Causality: The compound is a fine crystalline powder that easily aerosolizes. Static charge on standard metal spatulas can cause the powder to repel and disperse into the breathing zone.

  • Fume Hood Verification: Turn on the fume hood and verify the digital monitor reads a face velocity between 80–120 feet per minute (fpm).

    • Validation: Tape a 1-inch strip of a Kimwipe to the bottom of the sash. A steady, inward 45-degree draw visually confirms negative pressure, validating the digital sensor.

  • Static Mitigation: Wipe the exterior of the reagent bottle and the balance pan with a static-dissipative cloth.

  • Weighing: Use a grounded, anti-static ceramic or PTFE-coated spatula to transfer the solid into a pre-tared, sealable vial.

    • Validation: The balance must stabilize within 3 seconds. Continuous drifting indicates micro-drafts or static interference, requiring recalibration of the hood sash height.

Protocol B: Reaction Setup (Inert Atmosphere)

Causality: The acidic methylene protons make the compound susceptible to unwanted oxidation or aldol condensation if exposed to atmospheric oxygen and moisture during dissolution.

  • Purging: Seal the reaction vessel containing the solid compound with a rubber septum. Apply vacuum for 30 seconds, then backfill with ultra-high purity (UHP) Argon. Repeat three times.

  • Solvent Addition: Inject the anhydrous solvent (e.g., DCM or THF) via syringe through the septum.

    • Validation: The formation of a completely clear, homogenous solution without any bubbling or temperature spike confirms successful dissolution without premature degradation or reaction with moisture.

Workflow Start Verify Fume Hood Face Velocity (>100 fpm) PPE Don Required PPE (Nitrile, Goggles, Lab Coat) Start->PPE Weigh Weigh Compound (Anti-static Spatula) PPE->Weigh Solvent Dissolve in Anhydrous Solvent Weigh->Solvent React Execute Reaction (Inert Atmosphere) Solvent->React Quench Quench & Workup (Aqueous Wash) React->Quench Waste Dispose as Hazardous Organic Waste Quench->Waste

Safe handling, reaction setup, and disposal workflow for naphthyridine derivatives.

Protocol C: Quenching and Workup
  • Temperature Control: Cool the reaction mixture to 0°C using an ice-water bath.

  • Quenching: Slowly dropwise add saturated aqueous ammonium chloride ( NH4​Cl ) to neutralize any reactive intermediates.

    • Validation: Monitor the internal temperature using a PTFE-coated thermocouple. The quench is validated as safe and complete when the exothermic spike remains strictly below 10°C.

Spill Response & Waste Disposal Plan

Spill Decontamination: If a powder spill occurs outside the fume hood, do not sweep it, as this will aerosolize the naphthyridine dust.

  • Evacuate personnel from the immediate 5-foot radius.

  • Don a P100 respirator and heavy-duty butyl gloves.

  • Cover the spill with absorbent pads dampened with a 10% bleach (sodium hypochlorite) solution. The oxidative environment helps degrade the reactive enolizable ketone moiety.

  • Allow a 15-minute contact time before wiping inward to contain the spill.

Waste Disposal Segregation: 1-(2-Methyl-1,5-naphthyridin-3-yl)propan-2-one and its reaction byproducts must never be mixed with acidic waste streams. The basic nature of the naphthyridine nitrogens can cause exothermic salt formation.

  • Liquid Waste: Collect in a dedicated, clearly labeled "Halogenated Organic Waste" carboy (if DCM is used) or "Non-Halogenated Organic Waste" carboy (if DMSO/THF is used).

  • Solid Waste: Contaminated gloves, spatulas, and Kimwipes must be sealed in a secondary poly-bag before being placed in the solid hazardous waste bin.

References

  • PubChem. 1,5-Naphthyridine - Laboratory Chemical Safety Summary (LCSS). National Institutes of Health. URL:[Link]

  • Occupational Safety and Health Administration (OSHA). Occupational exposure to hazardous chemicals in laboratories (29 CFR 1910.1450). URL:[Link]

  • National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. URL:[Link]

  • National Center for Biotechnology Information. Synthesis, activity and metabolic stability of propan-2-one substituted tetrazolylalkanoic acids. PubMed Central (PMC). URL:[Link]

  • National Center for Biotechnology Information. 1,6-Naphthyridin-2(1H)-ones: Synthesis and Biomedical Applications. PubMed Central (PMC). URL:[Link]

Sources

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